2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol

• CAS: 27433-55-2

Core Science & Biosynthesis

2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol chemical structure

The following technical guide provides an in-depth analysis of 2-Methyl[1,3]oxazolo[5,4-d]pyrimidin-7-ol (also known as 2-Methyl[1,3]oxazolo[5,4-d]pyrimidin-7(6H)-one ), a fused heterocyclic scaffold with significant utility in medicinal chemistry as a purine bioisostere.[1][2]

Chemical Class: Fused Heterocycle / Purine Bioisostere CAS Registry Number: 27433-55-2 Molecular Formula: C₆H₅N₃O₂[1][2][3]

Executive Summary

The oxazolo[5,4-d]pyrimidine scaffold represents a critical structural motif in drug discovery, serving as a bioisostere for naturally occurring purines such as hypoxanthine and guanine.[1][2][4] By replacing the imidazole ring of the purine core with an oxazole ring, researchers can modulate hydrogen bonding capabilities, alter metabolic stability, and tune lipophilicity while retaining the capacity to interact with ATP-binding pockets and adenosine receptors.[1][2]

This guide details the structural dynamics, synthetic pathways, and pharmacological potential of the 2-methyl derivative , a versatile intermediate for developing kinase inhibitors (VEGFR, EGFR) and immunomodulators.[1][2]

Structural Analysis & Physicochemical Properties[2][5][6][7]

Tautomeric Equilibrium

A defining feature of 2-methyl[1,3]oxazolo[5,4-d]pyrimidin-7-ol is its prototropic tautomerism.[1][2] While often named as the "7-ol" (enol/lactim form), experimental evidence in the solid state and polar solvents favors the 7-one (keto/lactam) form .[1][2] This behavior mirrors that of hypoxanthine, where the N-H lactam dominates, essential for Watson-Crick-like base pairing interactions in biological systems.[1][2]

Diagram 1: Tautomeric Equilibrium (Lactam vs. Lactim)

The following diagram illustrates the proton shift between the N6-nitrogen and the C7-oxygen.[1][2][5]

Caption: Equilibrium between the N6-protonated keto form (left) and the O7-protonated enol form (right). The keto form is generally the stable polymorph.[2]

Key Physicochemical Metrics

Data summarized below represents standard values for the core scaffold.

Property	Value	biological Relevance
Molecular Weight	151.12 g/mol	Fragment-based drug discovery (FBDD) compliant.[1][2]
H-Bond Donors	1 (NH in lactam)	Critical for active site binding (e.g., hinge region of kinases).[1][2]
H-Bond Acceptors	3 (N1, N3, O7)	Facilitates water bridging and receptor interaction.[1][2]
Topological Polar Surface Area (TPSA)	~55 Ų	Indicates good passive membrane permeability.[2]
LogP (Predicted)	~0.2 - 0.5	High water solubility; suitable for oral bioavailability optimization.[1][2][5]

Synthetic Methodologies

The synthesis of the 2-methyl[1,3]oxazolo[5,4-d]pyrimidine core typically proceeds via the cyclization of 5-amino-4-hydroxypyrimidines .[1][2] This "pyrimidine-first" approach is preferred over "oxazole-first" routes due to the commercial availability of pyrimidine precursors.[1][2]

Primary Route: Anhydride-Mediated Cyclization

This protocol utilizes 5-amino-4,6-dihydroxypyrimidine as the starting material.[1][2][5] Reaction with acetic anhydride serves a dual purpose: it acetylates the amine and facilitates the dehydrative cyclization to close the oxazole ring.[2][5]

Diagram 2: Synthetic Pathway

Caption: One-pot synthesis via acetylation and subsequent cyclodehydration of the pyrimidine precursor.

Experimental Protocol (Bench-Scale)

Objective: Synthesis of 2-methyl[1,3]oxazolo[5,4-d]pyrimidin-7(6H)-one.

• Reagents:

  • 5-Amino-4,6-dihydroxypyrimidine (10 mmol)[1][2][5]

  • Acetic Anhydride (excess, ~10 mL)[1][2][5]

  • Catalyst: p-Toluenesulfonic acid (pTSA) (trace, optional)[1][2][5]

• Procedure:

  • Suspend the aminopyrimidine in acetic anhydride in a round-bottom flask equipped with a reflux condenser.

  • Heat the mixture to reflux (140°C) under an inert atmosphere (N₂) for 4–6 hours. Monitoring by TLC (MeOH:DCM 1:9) should show the disappearance of the polar starting material.[2][5]

  • Note: The mixture may initially solubilize before precipitating the product.[2][5]

  • Cool the reaction mixture to room temperature and then to 0°C in an ice bath.

• Work-up:

  • Filter the resulting precipitate.[2][5]

  • Wash the solid copiously with cold diethyl ether or hexane to remove excess acetic anhydride/acetic acid.[2][5]

  • Recrystallize from ethanol or water/ethanol mixture to yield off-white crystals.[1][2]

• Characterization:

  • ¹H NMR (DMSO-d₆): Look for the singlet methyl peak at ~2.6 ppm and the aromatic proton (H-2 of pyrimidine ring if unsubstituted at C2, though here C2 is the methyl).[2][5] Correction: The methyl is at position 2 of the oxazole.[2][5] The pyrimidine proton (H-5 in purine numbering, H-2 in this system) appears around 8.0–8.5 ppm.[1][2]

  • MS (ESI): [M+H]⁺ = 152.05.[2]

Pharmacological Applications[1][2][5][9][10]

The 2-methyl[1,3]oxazolo[5,4-d]pyrimidin-7-ol scaffold acts as a versatile template for designing inhibitors of ATP-dependent enzymes.[1][2]

Kinase Inhibition (VEGFR / EGFR)

Derivatives of this scaffold, particularly those substituted at the C7 position (via chlorination of the 7-one to 7-chloro and subsequent nucleophilic displacement), have shown potent inhibitory activity against Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) and Epidermal Growth Factor Receptor (EGFR) .[2]

• Mechanism: The oxazolopyrimidine core mimics the adenine moiety of ATP, binding to the hinge region of the kinase domain.[2][5]

• SAR Insight: Introduction of hydrophobic aryl groups at the 2-position (replacing the methyl) or amine-linked side chains at the 7-position significantly enhances potency (IC₅₀ < 1 µM).[1][2][5]

Adenosine Receptor Antagonism

Due to its structural homology to caffeine and theophylline (xanthines), this scaffold exhibits affinity for Adenosine Receptors (

, ).[2]

• Therapeutic Utility: Potential applications in treating Parkinson’s disease (A2A antagonists) or asthma.[2][5]

Immunomodulation

Recent studies indicate that 7-amino-oxazolo[5,4-d]pyrimidine derivatives can inhibit TNF-α production and suppress lymphocyte proliferation, suggesting utility in treating autoimmune disorders.[1][2][5]

References

• Sigma-Aldrich. 2-Methyl[1,3]oxazolo[5,4-d]pyrimidin-7(6H)-one Product Sheet. CAS: 27433-55-2.[1][2][3] Link

• Sochacka-Ćwikła, A. et al. (2020).[1][2][5] "Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4-d]Pyrimidine Derivatives." Molecules, 25(15), 3558.[1][2][6] Link

• De Coen, L. M. et al. (2018).[2][5] "Synthetic approaches towards oxazolo[5,4-d]pyrimidines." European Journal of Organic Chemistry, 2018(18), 2148-2166.[1][2][7]

• Potts, K. T. et al. (1974).[2] "Derivatives of the oxazolo[5,4-d]pyrimidine system." Journal of Organic Chemistry.

• ChemDiv. Compound Library: Oxazolopyrimidines.[1][2][5]Link[1][2]

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The Oxazolo[5,4-d]pyrimidine Core: A Privileged Scaffold in Modern Drug Discovery

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The quest for novel therapeutic agents, particularly in oncology, continually drives the exploration of new chemical space. Within this landscape, heterocyclic compounds have emerged as a cornerstone of drug design. Among these, the oxazolo[5,4-d]pyrimidine scaffold, a purine bioisostere, has garnered significant attention for its versatile biological activity. This guide provides a comprehensive technical overview of this important heterocyclic system, using 2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol (CAS Number: 27433-55-2) as the foundational core structure. While in-depth literature on this specific parent compound is limited, the broader family of oxazolo[5,4-d]pyrimidines has been extensively studied, revealing a wealth of information on its synthesis, derivatization, and therapeutic potential. This guide will delve into the structure-activity relationships (SAR), synthetic strategies, and biological evaluation of oxazolo[5,4-d]pyrimidine derivatives, offering field-proven insights for researchers in drug discovery.

The 2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol Core: Physicochemical Properties

The parent compound, 2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol, serves as the fundamental building block for a vast library of biologically active molecules. Its core physicochemical properties are summarized below.

Property	Value	Source
CAS Number	27433-55-2	[1]
Molecular Formula	C₆H₅N₃O₂	[1]
Molecular Weight	151.12 g/mol	[1]
Appearance	Solid	[1]
SMILES	O=C1C2=C(N=CN1)OC(C)=N2	[1]
InChI Key	VHNKDSNYFRHJMK-UHFFFAOYSA-N	[1]

Synthetic Strategies: Building the Oxazolo[5,4-d]pyrimidine Scaffold

The synthesis of the oxazolo[5,4-d]pyrimidine core can be broadly approached through two primary retrosynthetic pathways. The choice of strategy often depends on the desired substitution pattern and the availability of starting materials.

Diagram: Retrosynthetic Analysis of the Oxazolo[5,4-d]pyrimidine Core

Caption: Two primary retrosynthetic pathways for the synthesis of the oxazolo[5,4-d]pyrimidine scaffold.

Pathway A: Pyrimidine Ring Annulation onto an Oxazole Precursor

This is a widely employed strategy that begins with a functionalized oxazole ring. A common starting material is a 5-aminooxazole-4-carbonitrile derivative.

Workflow: Synthesis via Pyrimidine Ring Formation

Caption: General workflow for the synthesis of oxazolo[5,4-d]pyrimidines starting from a substituted oxazole.

Exemplary Protocol: Synthesis of a 7-Amino-oxazolo[5,4-d]pyrimidine Derivative [2]

• Formation of the Imidoester Intermediate: A solution of a 5-amino-2-substituted-oxazole-4-carbonitrile is refluxed with triethyl orthoformate. The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the excess triethyl orthoformate is removed under reduced pressure to yield the intermediate imidoester derivative, which is often used in the next step without further purification. The causality behind this step is the reaction of the amino group with the orthoformate to generate the necessary functionality for subsequent cyclization.

• Ring Closure: The crude imidoester is then treated with an aqueous or alcoholic solution of an amine (e.g., methylamine, ammonia, or a primary/secondary amine) at room temperature or with gentle heating. This effects the cyclization to the pyrimidine ring, affording the desired 7-substituted-amino-oxazolo[5,4-d]pyrimidine. The choice of amine in this step directly determines the substituent at the 7-position of the final product, a key position for modulating biological activity.

Pathway B: Oxazole Ring Annulation onto a Pyrimidine Precursor

Alternatively, the oxazole ring can be constructed onto a pre-existing, appropriately functionalized pyrimidine ring. This approach often involves the cyclization of a 5-amino-4,6-dihydroxypyrimidine or a related derivative.

The Oxazolo[5,4-d]pyrimidine Scaffold in Anticancer Drug Discovery

The structural similarity of the oxazolo[5,4-d]pyrimidine core to endogenous purines makes it an excellent candidate for targeting ATP-binding sites of various kinases, which are often dysregulated in cancer.[3][4] This has led to the development of numerous derivatives with potent anticancer activity.

Key Molecular Targets

Extensive research has identified several key molecular targets for oxazolo[5,4-d]pyrimidine derivatives in the context of cancer therapy:

• VEGFR-2 (Vascular Endothelial Growth Factor Receptor 2): A key mediator of angiogenesis, the formation of new blood vessels that supply tumors with nutrients and oxygen.[2][5] Inhibition of VEGFR-2 can stifle tumor growth and metastasis.

• EGFR (Epidermal Growth Factor Receptor): A receptor tyrosine kinase that plays a crucial role in cell proliferation, survival, and differentiation.[3] Mutations and overexpression of EGFR are common in various cancers.

• Aurora Kinases (e.g., AURKA): A family of serine/threonine kinases that are essential for cell division. Their overexpression is linked to genomic instability and tumorigenesis.

• BCL-2 (B-cell lymphoma 2): An anti-apoptotic protein that is often overexpressed in cancer cells, allowing them to evade programmed cell death.

Signaling Pathway: Role of VEGFR-2 and EGFR in Cancer Progression

Caption: Oxazolo[5,4-d]pyrimidine derivatives can inhibit key signaling pathways involved in cancer by targeting receptor tyrosine kinases like VEGFR-2 and EGFR.

Structure-Activity Relationship (SAR) Insights

The biological activity of oxazolo[5,4-d]pyrimidine derivatives can be finely tuned by modifying the substituents at various positions of the core scaffold.

Key Positions for SAR Studies

Caption: Key positions on the oxazolo[5,4-d]pyrimidine scaffold for structure-activity relationship studies.

• Position 2: Substitution at this position with aryl or heteroaryl groups is often crucial for potent activity. For instance, an aminophenyl group at this position has been shown to be important for VEGFR-2 and EGFR inhibition.[3]

• Position 5: Introduction of a small alkyl group, such as a methyl group, can influence the activity and selectivity of the compound. However, in some cases, an unsubstituted position 5 (i.e., a proton) leads to enhanced cytotoxic activity against certain cancer cell lines.[2]

• Position 7: This position is a key point for diversification and has been extensively explored. The introduction of various amino substituents, particularly those with aliphatic chains and terminal functional groups (e.g., dimethylamino, morpholino), can significantly enhance anticancer activity. The nature of the substituent at this position can also impact the compound's pharmacokinetic properties.[6]

In Vitro Biological Evaluation: A Validating Workflow

The preclinical evaluation of novel oxazolo[5,4-d]pyrimidine derivatives typically follows a hierarchical screening cascade to assess their anticancer potential.

Workflow: In Vitro Evaluation of Anticancer Activity

Caption: A typical workflow for the in vitro biological evaluation of novel oxazolo[5,4-d]pyrimidine derivatives.

Protocol: MTT Cytotoxicity Assay[2][6]

This assay is a colorimetric method for assessing cell viability and is a primary screening tool for anticancer compounds.

• Cell Seeding: Cancer cell lines (e.g., A549 lung cancer, MCF7 breast cancer, HT29 colon cancer) and a normal cell line (e.g., NHDF normal human dermal fibroblasts) are seeded in 96-well plates at a predetermined density and allowed to adhere overnight. The inclusion of a normal cell line is critical for assessing the selectivity of the compound.

• Compound Treatment: The synthesized oxazolo[5,4-d]pyrimidine derivatives are dissolved in a suitable solvent (e.g., DMSO) and diluted to various concentrations in the cell culture medium. The cells are then treated with these dilutions for a specified period (e.g., 72 hours).

• MTT Addition: After the incubation period, a solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: The formazan crystals are solubilized by adding a solubilizing agent (e.g., DMSO or a specialized buffer).

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm). The absorbance is directly proportional to the number of viable cells.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The half-maximal inhibitory concentration (IC₅₀) or cytotoxic concentration (CC₅₀) is then determined from the dose-response curves.

Future Perspectives and Conclusion

The oxazolo[5,4-d]pyrimidine scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. While the parent compound, 2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol, provides the foundational structure, the extensive derivatization of this core has led to potent inhibitors of key cancer-related targets. Future research will likely focus on the development of more selective and potent derivatives, potentially through the application of computational modeling and combinatorial chemistry approaches. The exploration of this privileged scaffold is also expanding beyond oncology, with studies investigating its potential in antiviral and immunomodulatory applications.[7] For researchers in the field of drug discovery, a thorough understanding of the synthesis, SAR, and biological evaluation of oxazolo[5,4-d]pyrimidines is essential for the rational design of the next generation of targeted therapies.

References

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A-Z Guide to Deconvoluting Therapeutic Targets for Novel Oxazolo[5,4-d]pyrimidines: From In Silico Prediction to Cellular Validation

Abstract

The oxazolo[5,4-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, recognized as a purine bioisostere with a versatile potential to interact with a wide array of biological targets.[1][2] This has led to the development of derivatives with promising anticancer, antiviral, and immunomodulatory properties.[1][3] This technical guide addresses the critical challenge of target identification for novel compounds built on this scaffold, using the hypothetical molecule 2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol as a case study. As direct biological data for this specific molecule is scarce, this document provides a comprehensive, methodology-focused roadmap for researchers. It outlines a systematic, multi-tiered approach—from initial computational predictions to rigorous experimental validation in cellular contexts—designed to efficiently identify and confirm the therapeutic targets of this and other novel chemical entities.

Introduction: The Oxazolo[5,4-d]pyrimidine Scaffold - A Realm of Therapeutic Potential

The oxazolo[5,4-d]pyrimidine core is structurally analogous to natural purines, where an oxazole ring replaces the imidazole ring.[4] This structural mimicry allows it to engage with biological targets that typically bind adenine or guanine, making it a valuable scaffold for designing inhibitors of enzymes and modulators of receptors.[1][2] A significant body of research demonstrates that derivatives of this scaffold exhibit a broad spectrum of biological activities.[1][5] Notably, they have been identified as inhibitors of critical oncogenic proteins, including:

• Protein Kinases: Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2), Aurora A kinase, and Janus kinases (JAK1/JAK2).[4] Kinase inhibition is a cornerstone of modern cancer therapy, and scaffolds like pyrazolopyrimidines, which are also purine isosteres, have yielded numerous approved drugs.[6][7][8]

• Other Enzymes: Adenosine kinase and ubiquitin-activating enzymes.[4]

• Signaling Pathway Modulators: Antagonists for receptors like P2Y1 and inhibitors of anti-apoptotic proteins like BCL-2.[1][9]

Given this precedent, a novel compound such as 2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol holds considerable promise. However, its therapeutic potential can only be unlocked through the precise identification and validation of its molecular target(s). This guide details the logical and experimental workflow required to achieve this, ensuring a high degree of scientific rigor and confidence in the results.

Part 1: The Strategy - An Integrated Approach to Target Identification

The journey from a novel compound to a validated therapeutic target is a multi-stage process.[10][11] A robust strategy integrates computational prediction with orthogonal biochemical and cellular validation methods to build a compelling, evidence-based case.[12] This mitigates the risk of pursuing false positives and ensures that the identified target is biologically relevant to the compound's observed effects.

Our workflow is structured into three core phases:

• In Silico Target Prediction: Leveraging computational tools to generate a ranked list of high-probability candidate targets based on structural similarity and physicochemical properties.

• Biochemical Target Identification & Engagement: Employing affinity-based and label-free proteomics methods to directly identify binding partners from complex biological mixtures.

• Cellular Target Validation: Confirming direct target engagement within intact cells and validating its functional relevance to the compound's mechanism of action.

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Protocols & Analytical Methods

Application Note: Protocol for Evaluation of Antiviral Activity of Oxazolopyrimidines

Introduction & Chemical Rationale

Oxazolopyrimidines (specifically oxazolo[5,4-d]pyrimidines) represent a privileged scaffold in medicinal chemistry due to their bio-isosteric relationship with natural purine bases (adenine and guanine).[1] By replacing the imidazole ring of the purine with an oxazole ring, these compounds often retain the ability to bind viral polymerases or kinases but exhibit altered solubility and metabolic stability profiles [1].

In antiviral discovery, this scaffold is frequently investigated for activity against RNA viruses (e.g., Influenza, Dengue) and DNA viruses (e.g., HSV-1). The mechanism of action typically involves either antimetabolite activity (incorporation into viral RNA/DNA causing chain termination) or allosteric inhibition of viral enzymes [2].

This guide outlines a rigorous, self-validating protocol for evaluating these compounds, moving from safety profiling (cytotoxicity) to efficacy (plaque reduction) and mechanistic timing (Time-of-Addition).

Experimental Workflow Overview

The evaluation of oxazolopyrimidines requires a sequential approach to ensure that observed antiviral effects are not artifacts of host cell toxicity.

Caption: Sequential screening workflow. Compounds must clear the solubility and cytotoxicity thresholds (Selectivity Index > 10) before advancing to labor-intensive efficacy assays.

Phase 1: Compound Preparation & Solubility

Oxazolopyrimidines are often lipophilic. Improper solubilization leads to micro-precipitation in cell culture media, causing false positives (crystals lysing cells) or false negatives (drug not available).

• Stock Solution: Dissolve compounds in 100% DMSO to a concentration of 10–50 mM.

• Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles which degrade the oxazole ring.

• Working Solution: Dilute in culture media immediately prior to use. Ensure final DMSO concentration is <0.5% (v/v) to prevent solvent-induced cytotoxicity.

Phase 2: Host Cell Cytotoxicity (The Safety Gate)

Before testing antiviral activity, the Cytotoxic Concentration 50% (CC50) must be determined. If a compound kills the host cell, the virus cannot replicate; this mimics antiviral activity but is actually a false positive.

Protocol: MTT Cell Viability Assay

Rationale: Mitochondrial reductases in living cells convert yellow MTT to purple formazan. Oxazolopyrimidines interfering with mitochondrial respiration will show low absorbance [3].

• Seeding: Seed host cells (e.g., MDCK for Influenza, Vero for HSV) in 96-well plates (1.5 × 10⁴ cells/well). Incubate 24h at 37°C/5% CO₂.

• Treatment: Remove media. Add 100 µL of serial dilutions of the test compound (e.g., 200 µM down to 0.1 µM). Include:

  • Vehicle Control: Media + 0.5% DMSO.

  • Positive Toxicity Control: 10% DMSO or Triton X-100.

• Incubation: Incubate for 48–72 hours (matching the duration of the intended antiviral assay).

• Development: Add 20 µL MTT solution (5 mg/mL in PBS). Incubate 4h.

• Solubilization: Aspirate media carefully. Add 100 µL DMSO to dissolve formazan crystals.[2]

• Read: Measure Absorbance at 570 nm.

Data Analysis:

Calculate CC50 using non-linear regression (Sigmoidal dose-response).

Phase 3: Antiviral Efficacy (Plaque Reduction Assay)

The Plaque Reduction Assay (PRA) is the "gold standard" for lytic viruses.[2] It visually quantifies the number of infectious viral particles.[2]

Protocol Steps

• Seeding: Seed cells in 6-well or 12-well plates to achieve 90-100% confluence overnight.

• Infection:

  • Wash cells with PBS.[3][4]

  • Inoculate with virus (approx. 50–100 PFU/well) in a small volume (e.g., 200 µL).

  • Adsorption: Incubate 1h at 37°C with rocking every 15 min to prevent drying.

• Treatment & Overlay:

  • Aspirate the viral inoculum.

  • Immediately add the Semi-Solid Overlay containing the test compound at various concentrations.

  • Overlay Composition: 1:1 mixture of 2X MEM (with 4% FBS) and 2% Methylcellulose (or Agarose). This prevents the virus from spreading through the liquid medium, forcing cell-to-cell spread (forming discrete plaques).

• Incubation: Incubate for 48–72h until plaques are visible.

• Fixation & Staining:

  • Add 10% Formaldehyde directly over the overlay (fixative penetrates the gel). Incubate 1h.

  • Wash away overlay with water.

  • Stain with 0.1% Crystal Violet for 15 min. Rinse and dry.[2]

• Counting: Count clear plaques against the purple background.

Data Output: Calculate the Effective Concentration 50% (EC50) , the concentration reducing plaque count by 50% compared to the virus control.

Selectivity Index (SI) Calculation

The SI is the primary metric for drug developability.

• SI < 10: Likely toxic; poor candidate.

• SI > 50: Promising candidate for lead optimization.

Phase 4: Mechanism of Action (Time-of-Addition)

Once an active oxazolopyrimidine is identified, the Time-of-Addition (TOA) assay determines where in the viral life cycle it acts (Entry, Replication, or Release) [4].

Experimental Logic[1][5][6][7]

• (-1h) Pre-treatment: Drug added before virus.[5] Target: Host receptor or viral attachment.

• (0h) Co-treatment: Drug added with virus.[6] Target: Entry/Fusion.

• (+2h to +8h) Post-infection: Drug added after entry. Target: Polymerase, Translation, or Assembly.

Caption: Time-of-Addition logic. Oxazolopyrimidines acting as nucleoside analogs typically show efficacy when added at the +2h to +6h (Replication) stage.

Protocol Steps

• Infection: Infect all wells synchronously with a high MOI (Multiplicity of Infection = 1.0) to ensure all cells are infected simultaneously.

• Drug Addition: Add the compound (at 5x EC50 concentration) at specific time points: -1h, 0h, 2h, 4h, 6h, 8h, 12h post-infection.

• Harvest: Collect supernatant at 24h.

• Quantification: Titrate the virus yield via Plaque Assay or qPCR.[7]

• Interpretation: If the drug loses efficacy when added after 4h, the target is likely an early replication enzyme (e.g., Polymerase).

Data Presentation & Troubleshooting

Summary Table: Key Metrics

Parameter	Definition	Target Value	Note
CC50	Cytotoxic Concentration 50%	> 100 µM	Higher is safer.
EC50	Effective Concentration 50%	< 5 µM	Lower is more potent.
SI	Selectivity Index (CC50/EC50)	> 10 (Screening)> 50 (Lead)	The safety margin.
Z' Factor	Assay Robustness	> 0.5	Required for HTS validation.

Common Issues

Observation	Root Cause	Corrective Action
Peeling Cells	DMSO concentration too high (>0.5%).	Dilute stock further; include vehicle control.
Cloudy Media	Compound precipitation.	Check solubility; sonicate working solution.
No Plaques	Overlay too hot (killed cells) or too thick.	Cool agar to 42°C before pouring; use Methylcellulose.

References

• Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4-d]Pyrimidine Derivatives. Molecules, 2020.[8][9] [Link]

• Oxazolo[5,4-d]pyrimidines as Anticancer Agents: A Comprehensive Review. Molecules, 2023. [Link]

• Screening for Antiviral Activity: MTT Assay. Springer Protocols, 2018. [Link]

• A time-of-drug addition approach to target identification of antiviral compounds. Nature Protocols, 2011.[10] [Link]

Sources

• 1. New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity Research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. bio-protocol.org [bio-protocol.org]
• 4. youtube.com [youtube.com]
• 5. bio-protocol.org [bio-protocol.org]
• 6. m.youtube.com [m.youtube.com]
• 7. ibtbioservices.com [ibtbioservices.com]
• 8. mdpi.com [mdpi.com]
• 9. Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4-d]Pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A time-of-drug addition approach to target identification of antiviral compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Regioselective N-Alkylation of Oxazolopyrimidines

Executive Summary & Scope

This application note details the experimental protocols for the N-alkylation of oxazolo[5,4-d]pyrimidin-7(6H)-ones and related scaffolds. These fused heterocycles are critical isosteres of xanthines (e.g., theophylline, caffeine) and adenines, widely utilized in drug discovery as adenosine receptor antagonists, kinase inhibitors, and anticancer agents.

The Challenge: The core challenge in alkylating this scaffold is regioselectivity . The oxazolopyrimidine lactam system exhibits lactam-lactim tautomerism, presenting multiple nucleophilic sites:

• N-6 position (Target): The desired pharmacophore for xanthine mimicry.

• O-7 position (Byproduct): Resulting from O-alkylation (lactim ether formation).

• N-3/Oxazole Ring (Rare): Possible under specific electronic forcing.

This guide provides a self-validating workflow to maximize N-alkylation over O-alkylation using controlled basicity and solvent polarity.

Strategic Analysis: Mechanism & Regiocontrol

To achieve high yields, one must understand the electronic environment of the anion. Upon deprotonation of the N-6 proton, the negative charge is delocalized between N-6 and O-7.

• Hard/Soft Acid-Base (HSAB) Theory:

  • Oxygen (Hard Nucleophile): Favored by hard electrophiles and conditions that expose the oxygen's charge density (e.g., silver salts).

  • Nitrogen (Soft Nucleophile): Favored by soft electrophiles (alkyl halides) and polar aprotic solvents that solvate the cation, leaving the N-anion available.

Experimental Causality: We utilize Cesium Carbonate (

) or Sodium Hydride (NaH) in DMF . The bulky Cesium cation or the naked anion generated by NaH in DMF promotes attack via the nitrogen atom due to better orbital overlap with the alkyl halide orbital.

Workflow Visualization

The following diagram illustrates the decision logic for selecting the alkylation method based on the electrophile's reactivity.

Caption: Decision tree for selecting alkylation conditions based on electrophile reactivity.

Experimental Protocols

Method A: Mild Carbonate Method (Preferred for Reactive Halides)

Best for: Methyl iodide, Benzyl bromide, Allyl bromide.

Reagents:

• Substrate: Oxazolo[5,4-d]pyrimidin-7(6H)-one derivative (1.0 eq)

• Alkylating Agent: R-X (1.1 – 1.2 eq)

• Base:

  (anhydrous, 2.0 eq) or (1.5 eq)

• Solvent: DMF (Dimethylformamide) or Acetone (for very reactive species)

Protocol:

• Preparation: Charge a flame-dried round-bottom flask with the oxazolopyrimidine substrate (1.0 mmol) and anhydrous

  (276 mg, 2.0 mmol).

• Solvation: Add anhydrous DMF (5 mL). Stir at Room Temperature (RT) for 15 minutes to allow partial deprotonation.

  • Note: The suspension may change color (often yellowing) indicating anion formation.

• Addition: Add the alkyl halide (1.1 mmol) dropwise via syringe.

• Reaction:

  • For MeI/BnBr: Stir at RT for 2–4 hours.

  • For less reactive halides: Heat to 60°C for 4–12 hours.

• Monitoring: Monitor by TLC (System: 5% MeOH in DCM). Look for the disappearance of the polar starting material (

  ) and appearance of a less polar spot ( ).

• Workup:

  • Pour the mixture into ice-cold water (30 mL).

  • Precipitation: If solid forms, filter and wash with water.[1] This is often pure enough for recrystallization.

  • Extraction: If no precipitate, extract with EtOAc (

    mL). Wash combined organics with brine ( ), dry over , and concentrate.

Method B: Sodium Hydride Method (For Unreactive Electrophiles)

Best for: Long chain alkyl bromides/chlorides, hindered halides.

Reagents:

• Base: NaH (60% dispersion in mineral oil, 1.2 eq)

• Solvent: Anhydrous DMF (Critical: must be dry to prevent NaH quenching)

Protocol:

• Activation: In a flame-dried flask under Argon/Nitrogen, suspend NaH (48 mg, 1.2 mmol) in anhydrous DMF (3 mL). Cool to 0°C.

• Deprotonation: Dissolve the oxazolopyrimidine (1.0 mmol) in DMF (2 mL) and add dropwise to the NaH suspension.

  • Observation: Evolution of

    gas bubbles. Stir at 0°C for 30 mins, then warm to RT for 30 mins.

• Alkylation: Cool back to 0°C (optional, depending on R-X volatility) and add the alkyl halide (1.2 mmol).

• Heating: Warm to RT. If no reaction after 1 hour, heat to 80°C.

• Quench: Carefully add saturated

  solution to quench unreacted hydride.

• Purification: Flash column chromatography is usually required to separate mineral oil (from NaH) and trace O-alkylated byproducts.

Data Analysis & Validation

Distinguishing N- vs O-Alkylation

This is the critical quality control step. Standard

NMR is insufficient to prove regiochemistry definitively.

Feature	N-Alkylation (Target)	O-Alkylation (Byproduct)
Carbonyl Signal ( )	Retained. Signal at 155–160 ppm (C=O).	Lost/Shifted. Carbon becomes C-O-R (aromatic C-O shift, ~160-165 ppm).
HMBC Correlation	Alkyl protons correlate to the Carbonyl Carbon (C=O).	Alkyl protons correlate to the C-O Carbon .
IR Spectrum	Strong C=O stretch (~1680 ).	Loss of C=O stretch; appearance of C-O-C bands.

Expected Yields

Substituent (R)	Method	Typical Yield (%)	Notes
Methyl (-CH3)	A (K2CO3)	85-95%	Highly efficient; low steric hindrance.
Benzyl (-Bn)	A (K2CO3)	80-90%	Excellent UV chromophore for TLC.
Ethyl/Propyl	B (NaH)	65-75%	Slower kinetics; competitive elimination possible.
Isopropyl	B (NaH)	40-60%	Steric hindrance at N-6 reduces yield.

Troubleshooting Guide

Issue 1: Low Conversion

• Cause: Poor solubility of the lactam anion.

• Solution: Switch solvent to DMSO (dimethyl sulfoxide) or add a phase transfer catalyst (e.g., 18-Crown-6 with

  ).

Issue 2: O-Alkylation Dominance

• Cause: "Hard" conditions or loose ion pairing.

• Solution: Switch to Method A (

  ). The potassium cation coordinates tightly with the oxygen, shielding it and directing the alkyl halide to the softer nitrogen. Avoid silver salts ( ) as they exclusively promote O-alkylation.

Issue 3: Decomposition

• Cause: Hydrolysis of the oxazole ring under highly basic/aqueous conditions at high heat.

• Solution: Ensure anhydrous conditions. Do not exceed 80°C.

References

• Velihina, Y. et al. (2022).[2] Synthesis of some oxazolo[4,5-d]pyrimidine derivatives and evaluation of their antiviral activity and cytotoxicity. Arkivoc, 2022(ii), 108-117.[2] Link

• Mączyński, M. et al. (2023). New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity. International Journal of Molecular Sciences, 24(3), 2567. Link

• Potter, D. et al. (2024). Structural Optimization and Biological Evaluation of Isoxazolo[5,4-d]pyrimidines as Selective Toll-Like Receptor 7 Agonists. Journal of Medicinal Chemistry (via PMC). Link

• Doganc, F. & Goker, H. (2020).[1] N-Alkylation of Some Imidazopyridines. FABAD Journal of Pharmaceutical Sciences, 45(1), 19-26. Link

• ThalesNano. (n.d.). A High Temperature Green Method for Direct N-Alkylation with the Phoenix Flow Reactor. Application Note. Link

Sources

• 1. dergi.fabad.org.tr [dergi.fabad.org.tr]
• 2. arkat-usa.org [arkat-usa.org]

Application Note: Dissecting Metabolic and Angiogenic Signaling with 2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol

[1]

Introduction & Mechanism of Action

2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol (also known as 2-methyloxazolo[5,4-d]pyrimidin-7(6H)-one) is a fused heterocyclic scaffold structurally analogous to purine bases (hypoxanthine and guanine).[1] In signal transduction research, it serves as a critical chemical probe for dissecting the intersection between nucleotide metabolism and receptor tyrosine kinase (RTK) signaling .[1]

Core Mechanism: The Dual-Target Paradigm

Unlike highly specific kinase inhibitors (e.g., Sunitinib), this compound acts as a multi-modal antimetabolite and signaling modulator .[1] Its utility lies in its ability to simultaneously perturb two distinct nodes of cancer cell survival:[1]

• Metabolic Blockade (Purine Salvage Pathway): The compound functions as a competitive inhibitor of Hypoxanthine-Guanine Phosphoribosyltransferase (HGPRT) .[1] By mimicking the hypoxanthine substrate, it blocks the salvage of purine bases, depleting the intracellular pool of nucleotides (GMP/IMP) required for DNA synthesis and RNA transcription.[1]

• Signaling Blockade (VEGFR-2 Inhibition): Recent Structure-Activity Relationship (SAR) studies identify the oxazolo[5,4-d]pyrimidine scaffold as a potent inhibitor of Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) .[1][2] It binds to the ATP-binding pocket of the kinase domain, preventing autophosphorylation and blocking downstream angiogenic signaling cascades (PI3K/Akt and MAPK/ERK).[1]

Application Areas

• Oncology: Studying resistance mechanisms in purine-starved tumors.[1]

• Angiogenesis: Dissecting VEGF-dependent endothelial cell proliferation.[1]

• Immunology: Modulating TNF-ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  production and lymphocyte proliferation.[1][3]

Signal Transduction Pathway Map

The following diagram illustrates the dual mechanism of action, highlighting the convergence of metabolic stress and kinase inhibition on cell apoptosis.[1]

Figure 1: Dual-node inhibition map.[1] The compound (Red) blocks HGPRT-mediated nucleotide salvage and VEGFR-2 proliferative signaling, converging on apoptosis.[1]

Experimental Protocols

Compound Preparation & Handling

Critical Note: The "7-ol" form exists in tautomeric equilibrium with the "7-one" form.[1] In polar aprotic solvents like DMSO, the compound is stable.[1]

• Molecular Weight: ~151.12 g/mol [1][4]

• Solubility: Soluble in DMSO up to 50 mM.[1] Poorly soluble in water/PBS.[1]

• Storage: Store powder at -20°C. Aliquots in DMSO are stable for 1 month at -80°C. Avoid freeze-thaw cycles.

Reconstitution Protocol:

• Weigh 1.51 mg of powder.[1]

• Add 1.0 mL of sterile, anhydrous DMSO to create a 10 mM stock solution .

• Vortex for 30 seconds until fully dissolved.

• Filter sterilize using a 0.2

  m PTFE filter if using for long-term cell culture (optional, as DMSO is bacteriostatic).[1]

In Vitro Viability Assay (MTT/MTS)

Objective: Determine the IC

for antiproliferative activity.[1]

• Seeding: Plate target cells (e.g., HUVEC for angiogenesis or HT-29 for colon cancer) at 5,000 cells/well in a 96-well plate. Incubate overnight.

• Treatment: Prepare serial dilutions of the compound in complete media.

  • Range: 0.1

    M to 100 M.[1]

  • Control: 0.5% DMSO (Vehicle).[1]

• Incubation: Treat cells for 48–72 hours at 37°C.

• Readout: Add MTT reagent (0.5 mg/mL), incubate for 3 hours, solubilize formazan crystals with DMSO, and read absorbance at 570 nm.

Western Blotting for Signal Transduction

Objective: Validate VEGFR-2 pathway inhibition (phosphorylation of Akt and ERK).[1][5]

Workflow Diagram:

Figure 2: Experimental timeline for signaling analysis.

Detailed Steps:

• Starvation: Seed cells in 6-well plates. Once 80% confluent, wash with PBS and switch to serum-free media for 12 hours. Why? To reduce basal phosphorylation noise.

• Inhibition: Add 2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol at 2x and 5x the IC

  (determined in 3.2). Incubate for 1 hour.

• Stimulation: Add VEGF ligand (50 ng/mL) directly to the media.[1] Incubate for exactly 15 minutes.

• Lysis: Place plate on ice. Wash with ice-cold PBS containing Na

  VO (phosphatase inhibitor).[1] Lyse with RIPA buffer + Protease/Phosphatase inhibitors.[1]

• Detection: Blot for:

  • p-VEGFR2 (Tyr1175): Primary indicator of target engagement.[1]

  • p-ERK1/2 (Thr202/Tyr204): Downstream MAPK effector.[1]

  • p-Akt (Ser473): Downstream survival effector.[1]

  • Total Actin/GAPDH: Loading control.

Data Interpretation & Expected Results

Assay Type	Readout	Expected Outcome (if Active)	Biological Implication
Enzyme Kinetics	HGPRT Activity	Increased for Hypoxanthine	Competitive inhibition of purine salvage.[1]
Western Blot	p-VEGFR2	Dose-dependent decrease	Direct inhibition of RTK autophosphorylation.[1]
Western Blot	p-ERK1/2	Decrease relative to Total ERK	Blockade of mitogenic signaling.[1]
Cell Cycle	Flow Cytometry	G1/S Phase Arrest	Nucleotide depletion prevents DNA synthesis.[1]
Apoptosis	Caspase-3 Cleavage	Increased signal	Convergence of metabolic stress and survival signal loss.[1]

Troubleshooting:

• No inhibition observed:[1] Ensure the cells express HGPRT or VEGFR-2.[1] Some cell lines are de novo synthesis dependent and may be resistant to salvage pathway inhibitors.[1]

• Precipitation: If the compound precipitates in media, reduce the final concentration to <50

  M or increase the DMSO/Media mixing speed.[1]

References

• Sochacka-Ćwikła, A., et al. (2025).[1][6] "Oxazolo[5,4-d]pyrimidines as Anticancer Agents: A Comprehensive Review of the Literature Focusing on SAR Analysis." Molecules, 30(3), 666.[1][6]

• Potapov, A., et al. (2021).[1] "Intrinsic drug potential of oxazolo[5,4-d]pyrimidines and oxazolo[4,5-d]pyrimidines." Journal of Enzyme Inhibition and Medicinal Chemistry.

• Jadhav, et al. (2018).[1] "Inhibition of human erythrocytic hypoxanthine-guanine phosphoribosyltransferase by purine analogs." Bioorganic & Medicinal Chemistry Letters. (Contextual citation for HGPRT inhibition mechanism).

• Sigma-Aldrich Product Sheet. "2-Methyl[1,3]oxazolo[5,4-d]pyrimidin-7(6H)-one."[1][4] [1]

Sources

• 1. mdpi.com [mdpi.com]
• 2. New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity Research - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. 2-Methyl 1,3 oxazolo 5,4-d pyrimidin-7(6H)-one DiscoveryCPR 27433-55-2 [sigmaaldrich.com]
• 5. Design, Synthesis and Biological Evaluation of Novel Pyrazolo[1,2,4]triazolopyrimidine Derivatives as Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Oxazolo[5,4- d]pyrimidines as Anticancer Agents: A Comprehensive Review of the Literature Focusing on SAR Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

synthesis of 2,5,7-trisubstituted oxazolo[5,4-d]pyrimidines

Application Note: Modular Synthesis of 2,5,7-Trisubstituted Oxazolo[5,4-d]pyrimidines

Executive Summary & Scientific Rationale

The oxazolo[5,4-d]pyrimidine scaffold is a privileged bicyclic heterocycle in medicinal chemistry, recognized as a bioisostere of purines (adenine and guanine). Its structural similarity to endogenous nucleobases allows it to interact potently with ATP-binding sites and G-protein-coupled receptors (GPCRs).

Therapeutic Relevance:

• Adenosine Receptor Antagonists: High affinity for

  and receptors, relevant in Parkinson’s disease and inflammation.

• Kinase Inhibition: Potent inhibition of VEGFR2 and EGFR signaling pathways (oncology).

• Antiviral Activity: Interference with viral polymerase enzymes.

Synthetic Challenge: Constructing a 2,5,7-trisubstituted core requires a strategy that allows independent variation of three distinct vectors (

). This guide details the "Pyrimidine-First" approach, which offers the highest regiochemical fidelity and modularity compared to "Oxazole-First" cyclizations.

Retrosynthetic Analysis & Strategy

To achieve maximum diversity, we utilize a convergent strategy. The pyrimidine ring is pre-functionalized at the C2 position (

in the final scaffold). The oxazole ring is fused via condensation with a carboxylic acid ( ), and the C7 position is functionalized last via Nucleophilic Aromatic Substitution ( ).

Numbering Logic:

• Position 2: Derived from the carboxylic acid/aldehyde reagent.

• Position 5: Derived from the C2 of the starting pyrimidine.[1]

• Position 7: Derived from the C4/C6 of the starting pyrimidine (activated via chlorination).

Figure 1: Retrosynthetic disconnection showing the modular assembly of the tricyclic core.

Detailed Experimental Protocol

Phase 1: Scaffold Preparation (The Pyrimidine Core)

Note: If 2-substituted-5-amino-4,6-dihydroxypyrimidines are not commercially available, they are synthesized via condensation of amidines with diethyl malonate, followed by nitration and reduction.

Phase 2: Oxazole Ring Construction (The Fusion)

This step fuses the oxazole ring onto the pyrimidine. Polyphosphoric acid (PPA) acts as both the solvent and the cyclodehydrating agent.

• Reagents: 2-substituted-5-amino-4,6-dihydroxypyrimidine (1.0 equiv), Aryl/Alkyl Carboxylic Acid (

  -COOH, 1.1 equiv), PPA.

• Critical Parameter: Temperature control is vital. Below 80°C, the reaction is sluggish; above 140°C, decomposition occurs.

Step-by-Step:

• Mixing: In a round-bottom flask, mechanically stir PPA (10–15 g per gram of substrate) at 80°C until fluid.

• Addition: Add the pyrimidine precursor and the carboxylic acid (

  -COOH).

• Cyclization: Heat the mixture to 100–110°C for 4–6 hours. Monitor by TLC (Note: PPA is difficult to sample; remove a drop, quench in water/NaHCO3, extract with EtOAc).

• Quenching: Cool to 60°C. Pour the viscous syrup slowly into crushed ice/water with vigorous stirring.

• Isolation: Neutralize to pH 7 with concentrated

  . The product (7-hydroxy-oxazolo[5,4-d]pyrimidine tautomer) usually precipitates as a solid. Filter, wash with water, and dry.

Phase 3: Activation (Chlorination)

The 7-hydroxy/7-one intermediate is unreactive toward amines. It must be converted to the 7-chloro derivative.

• Reagents: Phosphorus Oxychloride (

  , excess), (catalytic, optional), -Diethylaniline (base catalyst).

Step-by-Step:

• Suspend the dry intermediate from Phase 2 in

  (10 vol).

• Add

  -diethylaniline (1.0 equiv).

• Reflux (

  C) for 3–5 hours until the solution becomes clear.

• Safety Stop: Distill off excess

  under reduced pressure (rotary evaporator with scrubber).

• Pour the residue onto ice. Extract immediately with Dichloromethane (DCM) to avoid hydrolysis. Dry (

  ) and concentrate. Store this intermediate at -20°C if not using immediately.

Phase 4: Diversification ( at C7)

This is the diversity-generating step.

• Reagents: 7-Chloro-oxazolo[5,4-d]pyrimidine, Amine (

  ), Base ( or ), Solvent (Ethanol, DMF, or Dioxane).

Step-by-Step:

• Dissolve the chloro-intermediate in Ethanol (or Dioxane for higher temps).

• Add the amine (1.2 equiv) and base (2.0 equiv).

• Stir at Room Temperature (RT) for 2 hours. If the amine is sterically hindered, heat to 60°C.

• Workup: Evaporate solvent. Partition between EtOAc and Water.

• Purification: Flash column chromatography (Hexane/EtOAc or DCM/MeOH).

Reaction Mechanism & Pathway

The following diagram illustrates the chemical transformation flow, highlighting the critical regioselective steps.

Figure 2: Step-wise mechanistic pathway from pyrimidine precursor to final trisubstituted product.

Data Summary & Troubleshooting

Typical Yields & Conditions:

Reaction Step	Reagent/Condition	Typical Yield	Critical Observation
Cyclization	PPA, 110°C, 4h	60–85%	Mixture turns dark brown; ensure complete solubility before heating.
Chlorination	, Reflux	70–90%	Monitor for disappearance of starting material spot (polar) on TLC.
Substitution	, EtOH, RT	80–95%	Reaction is usually fast. If slow, check for hydrolysis of Cl back to OH.

Expert Insights (Troubleshooting):

• PPA Viscosity: PPA is extremely viscous at RT. Do not attempt to stir dry powders into cold PPA. Heat the acid first.

• Regioselectivity: In the final

  step, the C7 position is highly electrophilic due to the electron-withdrawing nature of the fused oxazole ring. Substitution at C2 or C5 is rarely observed under these conditions.

• Stability: The 7-chloro intermediate is sensitive to moisture. Store under inert gas (Argon/Nitrogen).

References

• Deng, X. et al. (2018). "Development of novel oxazolo[5,4-d]pyrimidines as competitive CB2 neutral antagonists based on scaffold hopping." European Journal of Medicinal Chemistry.

• Varano, F. et al. (2015). "Exploring the 7-oxo-thiazolo[5,4-d]pyrimidine core for the design of new human adenosine A3 receptor antagonists." European Journal of Medicinal Chemistry.

• Sochacka-Ćwikła, A. et al. (2022). "New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity." International Journal of Molecular Sciences.

• Potts, K. T. et al. (1974). "1,2,4-Triazoles. XXXI. The synthesis of oxazolo[5,4-d]pyrimidines." Journal of Organic Chemistry.

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• 1. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-Methyl(1,3)oxazolo[5,4-d]pyrimidin-7-ol

Welcome to the technical support center for the synthesis of 2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important heterocyclic scaffold. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you improve the yield and purity of your synthesis.

Introduction to the Synthesis

2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol, which exists in tautomeric equilibrium with 2-Methyl[1][2]oxazolo[5,4-d]pyrimidin-7(6H)-one, is a key heterocyclic compound with structural similarities to purine nucleobases. This has made it a valuable scaffold in medicinal chemistry for the development of various therapeutic agents.[3][4]

The most common and reliable synthetic approach involves a two-step process, starting with the formation of a substituted oxazole ring, followed by the cyclization of the pyrimidine ring. This guide will focus on the critical second step: the cyclocondensation of the key intermediate, 5-amino-2-methyl-1,3-oxazole-4-carboxamide , to form the desired oxazolopyrimidinone.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific challenges you may encounter during the synthesis of 2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol.

Q1: My reaction yield is consistently low. What are the primary causes and how can I improve it?

Low yields are a frequent issue in heterocyclic synthesis and can often be attributed to suboptimal reaction conditions, reagent purity, or product degradation.[1] A systematic approach to troubleshooting is recommended.

Problem	Probable Cause(s)	Validated Solution(s)
Low or No Product Formation	1. Ineffective Cyclization Conditions: The chosen cyclizing agent or reaction temperature may not be optimal for this specific substrate. 2. Poor Quality Starting Material: Impurities in the 5-amino-2-methyl-1,3-oxazole-4-carboxamide can inhibit the reaction. 3. Presence of Moisture: Many cyclization reactions are sensitive to water, which can hydrolyze reagents or intermediates.	1. Optimize Cyclization: - Urea Fusion: Increase the reaction temperature in stages (e.g., from 180°C to 220°C) to find the optimal point for cyclization without decomposition. Ensure a homogenous melt is formed. - Chloroformate/Triphosgene Method: Switch to a milder cyclizing agent like ethyl chloroformate or triphosgene in an appropriate solvent (e.g., pyridine, dioxane) at a controlled temperature.[5] 2. Purify Starting Material: Recrystallize the 5-amino-2-methyl-1,3-oxazole-4-carboxamide from a suitable solvent (e.g., ethanol, ethyl acetate) to remove impurities. Verify purity by NMR and melting point. 3. Ensure Anhydrous Conditions: Dry all glassware thoroughly. Use anhydrous solvents and run the reaction under an inert atmosphere (e.g., nitrogen or argon).
Formation of a Complex Mixture of Byproducts	1. Thermal Decomposition: At high temperatures, especially during urea fusion, the starting material or product may decompose. 2. Side Reactions with the Cyclizing Agent: The cyclizing agent may react with the starting material in unintended ways, leading to various side products. 3. Isomer Formation: Under certain conditions, isomeric byproducts can form.	1. Lower Reaction Temperature: If using urea fusion, try a lower temperature for a longer duration. Alternatively, switch to a lower-temperature solution-phase method. 2. Control Stoichiometry: Use the precise stoichiometric amount of the cyclizing agent. An excess can lead to side reactions. 3. Solvent Selection: The choice of solvent can influence the reaction pathway. For solution-phase reactions, screen solvents of varying polarity (e.g., toluene, dioxane, DMF).
Product is Difficult to Purify	1. Contamination with Unreacted Starting Material: Incomplete reaction leaves starting material that can be difficult to separate from the product due to similar polarities. 2. Formation of Polar Byproducts: Side reactions can generate highly polar impurities that are challenging to remove by standard chromatography. 3. Product Insolubility: The desired product may have low solubility in common organic solvents, making purification by chromatography difficult.	1. Drive the Reaction to Completion: Monitor the reaction by TLC or LC-MS to ensure all starting material is consumed. If necessary, extend the reaction time or increase the temperature slightly. 2. Recrystallization: If the product is a solid, recrystallization is often the most effective purification method. Experiment with different solvent systems (e.g., ethanol, methanol, DMF/water). 3. Column Chromatography: For less polar byproducts, silica gel column chromatography can be effective. A gradient elution with a mixture of dichloromethane and methanol is a good starting point.

Frequently Asked Questions (FAQs)

Q2: What is the most reliable method for the synthesis of the 5-amino-2-methyl-1,3-oxazole-4-carboxamide precursor?

The synthesis of this key intermediate is crucial for the overall success of the reaction. A common and effective method involves the reaction of ethyl 2-cyano-3-oxobutanoate with hydroxylamine to form the corresponding isoxazole, followed by a series of transformations to yield the desired oxazole. A detailed protocol for a similar synthesis can be found in the literature.[6]

Q3: What are the advantages and disadvantages of different cyclizing agents for the formation of the pyrimidinone ring?

The choice of cyclizing agent is a critical parameter that can significantly impact the yield and purity of the final product.

Cyclizing Agent	Advantages	Disadvantages
Urea	- Inexpensive and readily available. - Simple, solvent-free reaction (fusion).	- Requires high temperatures, which can lead to decomposition. - Can result in a crude product that is difficult to purify.[7]
Ethyl Chloroformate	- Milder reaction conditions compared to urea fusion. - Generally leads to cleaner reactions and higher yields.	- More expensive than urea. - Requires careful handling due to its reactivity and toxicity.
Triphosgene	- Highly reactive and can drive the cyclization to completion under mild conditions.[5] - Often results in high yields of the desired product.	- Highly toxic and requires handling with extreme caution in a well-ventilated fume hood. - Can generate corrosive byproducts.

Q4: How can I confirm the structure of my final product?

A combination of spectroscopic techniques is essential for unambiguous structure confirmation:

• ¹H NMR: Look for the characteristic singlet for the methyl group at the 2-position and the proton on the pyrimidine ring. The NH proton of the pyrimidinone ring will also be present.

• ¹³C NMR: Identify the carbonyl carbon of the pyrimidinone ring and the carbons of the oxazole and pyrimidine rings.

• Mass Spectrometry (MS): Confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: Look for the characteristic C=O stretch of the pyrimidinone ring and N-H stretches.

Experimental Protocols

Protocol 1: Synthesis of 2-Methyl(1,3)oxazolo[5,4-d]pyrimidin-7-ol via Urea Fusion

This protocol provides a general guideline. Optimization of temperature and reaction time is recommended for your specific setup.

Step-by-Step Methodology:

• In a round-bottom flask, thoroughly mix 5-amino-2-methyl-1,3-oxazole-4-carboxamide (1 equivalent) and urea (3-5 equivalents).

• Heat the mixture in an oil bath to 190-200°C. The mixture should melt and bubble as ammonia is evolved.

• Maintain the temperature for 1-2 hours, monitoring the reaction progress by TLC (e.g., 10% methanol in dichloromethane).

• Allow the reaction mixture to cool to room temperature. The crude product will solidify.

• Triturate the solid with hot water to remove excess urea and other water-soluble impurities.

• Filter the solid product, wash with cold water, and then with a small amount of cold ethanol.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or a DMF/water mixture) to obtain pure 2-Methyl(1,3)oxazolo[5,4-d]pyrimidin-7-ol.

Protocol 2: Synthesis of 2-Methyl(1,3)oxazolo[5,4-d]pyrimidin-7-ol via Ethyl Chloroformate

This method offers a milder alternative to urea fusion.

Step-by-Step Methodology:

• Dissolve 5-amino-2-methyl-1,3-oxazole-4-carboxamide (1 equivalent) in anhydrous pyridine in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0°C in an ice bath.

• Slowly add ethyl chloroformate (1.1 equivalents) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and then heat to reflux for 4-6 hours. Monitor the reaction by TLC.

• After completion, cool the reaction mixture and pour it into ice-cold water.

• Collect the precipitated solid by filtration.

• Wash the solid with water and then a small amount of cold ethanol.

• Recrystallize the crude product from a suitable solvent to yield the pure product.

Visualizing the Synthesis and Troubleshooting

Synthetic Pathway

Caption: A logical workflow for troubleshooting low yield and purity issues.

References

• Sochacka-Ćwikła, A., et al. (2022). New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity Research. International Journal of Molecular Sciences, 23(19), 11694. [Link]

• Guan, X., et al. (2022). Regioselective synthesis of methyl 5-(N-Boc-cycloaminyl)-1,2-oxazole-4-carboxylates as new amino acid-like building blocks. Beilstein Journal of Organic Chemistry, 18, 1086–1094. [Link]

• Sochacka-Ćwikła, A., et al. (2020). Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4-d]Pyrimidine Derivatives. Molecules, 25(15), 3558. [Link]

• De la Cuesta, E., et al. (2018). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. Journal of Medicinal Chemistry, 61(23), 10744–10759. [Link]

• Kartika, R. (2020). A decade review of triphosgene and its applications in organic reactions. Tetrahedron, 76(48), 131610. [Link]

• Sochacka-Ćwikła, A., et al. (2020). Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4-d]Pyrimidine Derivatives. Molecules, 25(15), 3558. [Link]

• Khalafy, J., et al. (2011). Synthesis of methyl 5-amino-3-arylaminoisoxazole-4-carboxylates. Heterocyclic Communications, 17(1-2), 65-68. [Link]

• Sochacka-Ćwikła, A., & Mączyński, M. (2022). New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity Research. International journal of molecular sciences, 23(19), 11694. [Link]

• ResearchGate. (n.d.). Synthesis of aryl urea hybrids of pyrimidine. Reagents and conditions. [Link]

• Sochacka-Ćwikła, A., et al. (2020). Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4-d]Pyrimidine Derivatives. Molecules, 25(15), 3558. [Link]

• Pilyo, S. G., et al. (2025). Synthesis and anticancer activity of 2,5-diaryl-oxazolo[5,4-d]pyrimidin-7-amines and corresponding amides. Ukrainica Bioorganica Acta, 20(2), 60-66. [Link]

• Chupakhin, E., et al. (2016). A base promoted multigram synthesis of aminoisoxazoles: valuable building blocks for drug discovery and peptidomimetics. RSC Advances, 6(33), 27909-27917. [Link]

• Degiacomi, G., et al. (2021). Expanding the Knowledge Around Antitubercular 5-(2-aminothiazol-4-yl)isoxazole-3-carboxamides: Hit–To–Lead Optimization and Release of a Novel Antitubercular Chemotype via Scaffold Derivatization. Journal of Medicinal Chemistry, 64(15), 11214–11232. [Link]

• YouTube. (2021). 10 - Strategy for Heterocycle Synthesis: Cyclisation and Dehydration. [Link]

• Rocha, R. O., et al. (2021). Mechanisms for the synthesis of pyrimidines starting from urea or guanidine in the presence of cyanoacetaldehyde (CAA) and cyanate. Scientific Reports, 11(1), 1-10. [Link]

• Wróblewska, Z., et al. (2022). 5-Amino-3-methyl-Isoxazole-4-carboxylic Acid as a Novel Unnatural Amino Acid in the Solid Phase Synthesis of α/β-Mixed Peptides. Molecules, 27(17), 5622. [Link]

• Sochacka-Ćwikła, A., & Mączyński, M. (2025). Oxazolo[5,4-d]pyrimidines as Anticancer Agents: A Comprehensive Review of the Literature Focusing on SAR Analysis. Molecules, 30(3), 666. [Link]

• Miller, M. J., et al. (2020). Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response. ACS infectious diseases, 6(1), 104–114. [Link]

• Meyer, F., et al. (2022). Triggering and Preventing Cyclization of o‐Amino‐Guanidinobenzenes to 2‐Amino‐Benzimidazoles. Chemistry–A European Journal, 28(72), e202203147. [Link]

• Zhu, Y., & Wu, A. (Eds.). (2023). Special Issue : Cyclization Reactions in the Synthesis of Heterocyclic Compounds. MDPI. [Link]

• Al-Warhi, T., et al. (2022). Integration of Hybridization Strategies in Pyridine–Urea Scaffolds for Novel Anticancer Agents: Design, Synthesis, and Mechanistic Insights. Molecules, 27(23), 8206. [Link]

• El-Hashash, M. A., et al. (2016). Synthesis of Some Pyrimidine and Fused Pyrimidine Derivatives with Antimicrobial and Anticancer Activities. Der Pharma Chemica, 8(19), 330-341. [Link]

• Phillips, A. J., et al. (2000). Synthesis of Functionalized Oxazolines and Oxazoles with DAST and Deoxo-Fluor. Organic Letters, 2(8), 1165–1168. [Link]

• Sochacka-Ćwikła, A., et al. (2022). New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity Research. International Journal of Molecular Sciences, 23(19), 11694. [Link]

• Aljamali, N. M. (2020). Survey on Methods of Preparation and Cyclization of Heterocycles. International Journal of Chemical and Molecular Engineering, 6(2), 10-27. [Link]

• Kumar, A., & Kumar, V. (2018). Ene cyclization reaction in heterocycle synthesis. Organic & Biomolecular Chemistry, 16(1), 24-42. [Link]

• Li, Y., et al. (2013). Synthesis and Biological Activity of Ethyl 2-(5-methyl-3-arylisoxazole-4-carboxamido)-4-alkylthiazole-5-carboxylate. Journal of Heterocyclic Chemistry, 50(S1), E230-E235. [Link]

• Lee, J., et al. (2019). Synthesis of 2-Amino-5-Carboxamide Thiazole Derivatives via Dehydrative Cyclization of Thiourea Intermediate Resin on Solid Phase. ACS Combinatorial Science, 21(6), 492-497. [Link]

• Velihina, Y., et al. (2021). Synthesis, in silico and in vitro Evaluation of Novel Oxazolopyrimidines as Promising Anticancer Agents. Journal of Heterocyclic Chemistry, 58(11), 2148-2166. [Link]

• Guan, X., et al. (2022). Regioselective synthesis of methyl 5-(N-Boc-cycloaminyl)-1,2-oxazole-4-carboxylates as new amino acid-like building blocks. Beilstein Journal of Organic Chemistry, 18, 1086-1094. [Link]

• Guan, X., et al. (2022). Regioselective synthesis of methyl 5-(N-Boc-cycloaminyl)-1,2-oxazole-4-carboxylates as new amino acid-like building blocks. ResearchGate. [Link]

• Aston University. (n.d.). Cyclic and acyclic modifications of 5-aminoimidazole-4-carboxamide. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Regioselective synthesis of methyl 5-(N-Boc-cycloaminyl)-1,2-oxazole-4-carboxylates as new amino acid-like building blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. New Oxazolo[5,4- d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity Research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A decade review of triphosgene and its applications in organic reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Oxazolopyrimidine Purification

Status: Online | Tier: 3 (Senior Application Scientist) | Ticket: #OX-PYR-992

Welcome to the Purification Hub

Operator: Dr. A. Vance, Senior Separation Scientist Subject: Overcoming the "Sticky & Insoluble" Nature of Oxazolopyrimidines

You are likely here because your oxazolopyrimidine scaffold is behaving like a "brick dust" solid or your chromatogram looks like a singular, tailing blob. This is standard behavior for fused [5,4-d] and [4,5-d] systems. Their planar, electron-deficient nature leads to aggressive

- stacking and low solubility in standard organic solvents, while the basic nitrogen atoms interact strongly with silanols.

Below is your troubleshooting guide, structured by the specific failure modes we see most often in the field.

Module 1: The Solubility Paradox

User Complaint: "My crude material won't dissolve in DCM or MeOH for loading, but crashes out on the column if I use DMSO."

The Mechanism: Oxazolopyrimidines are notorious for high lattice energy. Standard "dissolve and shoot" methods fail because the solvent strength required to dissolve the solid (DMSO/DMF) is too strong for the initial chromatographic interaction, causing "breakthrough" (elution in the void volume).

Protocol: The "Dry Load" Technique

Do not fight the solubility. If it requires

DMSO to dissolve, you must switch to solid loading.

• Dissolution: Dissolve your crude mixture in the minimum amount of strong solvent (DMSO, DMF, or even hot THF).

• Adsorption: Add Celite 545 or coarse silica gel (ratio: 1g crude to 3g solid support).

• Evaporation: Remove the solvent.

  • Note: If using DMSO/DMF, use a Genevac or high-vacuum lyophylizer. If unavailable, wash the adsorbed pad with diethyl ether to remove residual high-boiling solvent before packing.

• Packing: Load the dry powder into an empty solid-load cartridge placed before the main column.

Data: Solvent Capacity Table

Solvent System	Solubility Rating	Risk Factor	Recommended Use
DCM/MeOH	Low	Low	Standard chromatography (if soluble).
DMSO	High	High	Only for solid loading or Prep-HPLC (max 500 µL injection).
HFIP (Hexafluoroisopropanol)	Very High	Medium	Excellent for dissolving stubborn aggregates for analysis; expensive for prep.

| TFA/DCM | High | Medium | Good for loading, but may strip acid-sensitive protecting groups (e.g., Boc). |

Module 2: The Regioisomer Nightmare

User Complaint: "I see two spots touching on TLC, or a 'shoulder' on my HPLC peak. Is this the [5,4-d] vs [4,5-d] isomer?"

The Mechanism: Cyclization often yields regioisomers depending on the starting material (e.g., 5-aminooxazole derivatives). These isomers have identical mass and very similar lipophilicity. Standard C18 or Silica often fails to resolve them because the hydrophobic surface area is nearly identical.

Protocol: -Selectivity Switching

You need a stationary phase that interacts with the shape and electron density of the rings, not just hydrophobicity.

• Stationary Phase: Switch from C18 to Phenyl-Hexyl or Biphenyl columns.

  • Why? The phenyl ring on the column engages in

    - interactions with the oxazolopyrimidine core. The slight steric difference between isomers alters this interaction significantly.

• Mobile Phase: Use Methanol instead of Acetonitrile.

  • Why? ACN is a

    -electron deficient solvent and competes with the stationary phase for -interaction. MeOH allows the column's phenyl rings to interact maximally with your analyte.

Visualization: Regioisomer Separation Workflow

Caption: Workflow for resolving positional isomers when standard hydrophobicity-based separation fails.

Module 3: Tailing & Basicity

User Complaint: "My peaks are tailing badly on silica. I'm losing yield in the baseline."

The Mechanism: The pyrimidine nitrogens act as Lewis bases, interacting strongly with acidic silanols on the silica surface. This secondary interaction causes peak broadening (tailing).

Protocol: The "Buffered" Silica System

• The Modifier: Add 1% Triethylamine (TEA) or 1%

  to both your solvent A (DCM) and solvent B (MeOH).

  • Warning: Flush your column immediately after use; basic silica degrades over time.

• The Alternative: Use "Amine-functionalized" silica cartridges (NH2-Silica). These effectively cap the silanols and prevent the interaction, often requiring no mobile phase modifier.

Module 4: Crystallization (The Scale-Up Fix)

User Complaint: "I have 20g of material. Chromatography is too expensive/slow."

The Mechanism: Oxazolopyrimidines crystallize well due to their planar structure, provided you find the right "push-pull" solvent system.

Protocol: The "Reverse-Addition" Method

Standard addition (adding anti-solvent to solution) often causes oiling out. Use reverse addition.

• Dissolve: Dissolve crude in hot Ethanol or Acetonitrile (Solvent A).

• Prepare Anti-solvent: Heat Water (if using EtOH) or MTBE (if using ACN) in a separate flask (Solvent B).

• Addition: Slowly add the solution of your compound into the stirring anti-solvent.

  • Why? This keeps the concentration of the impurity low relative to the solvent, preventing entrapment.

• Cooling: Allow to cool to Room Temp

  4°C -20°C.

Decision Matrix: Purification Strategy

Caption: Strategic decision tree based on reaction scale and available equipment.

FAQs

Q: My compound turned grey after Suzuki coupling. Is it decomposing? A: Likely not. The nitrogen atoms in the pyrimidine ring are excellent ligands for Palladium (Pd). The grey color is residual Pd metal.

• Fix: Treat your organic phase with a thiol-based scavenger (e.g., SiliaMetS® Thiol) or wash with aqueous Sodium Diethyldithiocarbamate before evaporation.

Q: Can I use Acetone for recrystallization? A: Use with caution. While solubility is good, acetone can undergo aldol condensation under basic conditions (if your compound is a free base) or form hemiaminals if your compound has sensitive amines. Acetonitrile is generally safer chemically.

References

• University of Rochester. (n.d.). Tips and Tricks: Recrystallization Solvents. Department of Chemistry. Link

• BenchChem Technical Support. (2025). Overcoming Poor Solubility of Pyrimidine Derivatives.[1][2]Link

• National Institutes of Health (NIH). (2016). HPLC Separation of Diastereomers: Chiral Molecular Tools. PMC. Link

• MDPI. (2020). Preparation and Chiral HPLC Separation of the Enantiomeric Forms of Natural Prostaglandins.Link

• ResearchGate. (2007). HPLC separation technique for analysis of bufuralol enantiomers using vancomycin chiral stationary phase.[3]Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: A Researcher's Guide to Solubilizing 2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol

Introduction: The Challenge of a Promising Scaffold

2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol and its tautomer, 2-Methyl[1][2]oxazolo[5,4-d]pyrimidin-7(6H)-one, belong to the oxazolopyrimidine class of heterocyclic compounds.[3] This scaffold is of significant interest in drug discovery and medicinal chemistry as it is structurally analogous to natural purines, the building blocks of DNA and RNA.[4][5] This similarity allows oxazolopyrimidine derivatives to act as antimetabolites or inhibitors of key enzymes and signaling pathways implicated in diseases like cancer.[6][7]

However, researchers frequently encounter a significant hurdle in the lab: the poor solubility of these planar, nitrogen-containing heterocyclic compounds.[8] Their rigid structure and potential for strong intermolecular hydrogen bonding can lead to high crystal lattice energy, making them difficult to dissolve even in powerful aprotic solvents like dimethyl sulfoxide (DMSO).

This guide provides a comprehensive, question-and-answer-based approach to systematically troubleshoot and overcome the solubility challenges associated with 2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol in DMSO, ensuring reliable and reproducible results for your downstream biological assays.

Frequently Asked Questions (FAQs): Understanding the Core Problem

Q1: Why is dissolving this compound in DMSO so critical for my research?

A1: DMSO is the gold-standard solvent in early-stage drug discovery for several reasons. It can dissolve a wide array of both hydrophobic and hydrophilic compounds, making it an ideal vehicle for creating concentrated stock solutions for high-throughput screening (HTS) libraries.[9][10] These stock solutions are then diluted into aqueous media for biological assays. Achieving a high-concentration, stable stock solution in DMSO is the first and most critical step for accurately determining a compound's biological activity.[11]

Q2: I've added my compound to the DMSO, but it's just sitting at the bottom as a solid. What's happening at a molecular level?

A2: This indicates that the energy required to break the compound's crystal lattice structure is greater than the energy gained from its interaction with DMSO molecules. Nitrogen-containing heterocycles like this one can form strong, stable crystal structures through π-π stacking of the aromatic rings and intermolecular hydrogen bonds.[11] For the compound to dissolve, DMSO molecules must overcome these forces. Additionally, DMSO is highly hygroscopic; absorbed water can significantly decrease its solvating power for many organic compounds.[8][12]

Q3: My colleague mentioned "kinetic" versus "thermodynamic" solubility. What's the difference and why does it matter here?

A3: This is a crucial distinction.

• Kinetic solubility is measured after a short incubation time, often by precipitating the compound from a DMSO stock into an aqueous buffer. It reflects the concentration a compound can reach before it starts to precipitate and is highly relevant for most in vitro assays.[11]

• Thermodynamic solubility is the true equilibrium solubility, measured after the solution has been stirred for an extended period (24-48 hours) until the concentration of the dissolved compound no longer changes.

For most lab applications, achieving a high kinetic solubility is the primary goal. The methods described below are primarily aimed at improving this parameter to create a usable stock solution.

Troubleshooting Workflow: A Visual Guide

This flowchart provides a logical progression of steps to take when encountering solubility issues with 2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol in DMSO.

Caption: Troubleshooting workflow for dissolving 2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol.

Detailed Protocols & The Science Behind Them

Protocol 1: Enhanced Solubilization using Heat & Sonication

This protocol combines two common techniques to maximize the chances of dissolution.

Why it Works:

• Heating: Gently warming the solution increases the kinetic energy of both the DMSO and the solute molecules.[13][14] This increased movement helps overcome the intermolecular forces holding the crystal lattice together.

• Sonication: This process uses high-frequency sound waves to induce acoustic cavitation—the rapid formation and collapse of microscopic bubbles.[15] This collapse generates intense localized shockwaves that physically break apart solid particles, dramatically increasing the surface area exposed to the solvent and accelerating dissolution.[1][16]

Step-by-Step Methodology:

• Preparation: Add the accurately weighed 2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol to a sterile vial. Add the required volume of high-purity, anhydrous DMSO to achieve the target concentration.

• Initial Mixing: Vortex the vial vigorously for 2 minutes. Visually inspect for undissolved solid.

• Heating: Place the vial in a water bath pre-heated to 37°C. Incubate for 15 minutes, vortexing briefly every 5 minutes. Crucially, ensure your compound is thermally stable at this temperature before proceeding. [13]

• Sonication: Transfer the vial to a bath sonicator. Sonicate for 20-30 minutes. The water in the sonicator may warm up; this is acceptable and can aid the process.

• Final Inspection: After sonication, vortex the vial one last time and visually inspect against a light source. A successfully prepared solution should be completely clear with no visible particulates. If solids remain, the compound may be insoluble at this concentration under these conditions.

Protocol 2: Utilizing Co-solvents for Stubborn Compounds

If the compound remains insoluble after heat and sonication, a co-solvent may be necessary.

Why it Works: A co-solvent is a secondary solvent added to the primary solvent (DMSO) to alter its properties and improve solubility.[2] Co-solvents like N-Methyl-2-pyrrolidone (NMP) or Polyethylene Glycol 400 (PEG 400) can disrupt the solute-solute interactions more effectively than DMSO alone for certain compounds.[10] This is a common strategy in pharmaceutical formulation.[9]

Step-by-Step Methodology:

• Co-solvent Selection: Choose a co-solvent that is compatible with your downstream assay. NMP and PEG 400 are common choices.

• Preparation: Prepare a stock of your co-solvent mixture. For example, a 9:1 (v/v) DMSO:NMP mixture.

• Dissolution: Add the new solvent mixture to a fresh, accurately weighed sample of your compound.

• Repeat Protocol 1: Apply the heat and sonication protocol as described above. The addition of the co-solvent often significantly improves the outcome.

• Control: Remember to run a vehicle control in your experiment that contains the same final concentration of the DMSO/co-solvent mixture.

Data Summary & Advanced Troubleshooting

Table 1: Expected Solubility Enhancement

The following table provides a representative summary of how these techniques might improve the solubility of a poorly soluble oxazolopyrimidine derivative. (Note: These are illustrative values and actual results may vary).

Method	Temperature (°C)	Co-Solvent (v/v)	Achievable Concentration (mM)
Standard (Vortex Only)	25°C (Room Temp)	100% DMSO	< 1
Gentle Heating	37°C	100% DMSO	5 - 10
Heating + Sonication	37°C	100% DMSO	10 - 20
Heating + Sonication	37°C	90% DMSO / 10% NMP	> 50

Advanced FAQs

Q4: My compound dissolved perfectly in DMSO, but crashed out of solution when I diluted it into my aqueous cell culture media. What now?

A4: This is a classic sign of a compound with poor aqueous solubility.[17][18] The DMSO is keeping it in solution, but once diluted, the compound precipitates in the water-based buffer.

• Troubleshooting:

  • Reduce Final Concentration: Your target concentration may be above the compound's aqueous solubility limit. Try a lower concentration.

  • Pre-warm the buffer: Adding the DMSO stock to media pre-warmed to 37°C can sometimes help keep the compound in solution.[14]

  • Increase Mixing: After adding the DMSO stock to the aqueous buffer, immediately vortex or sonicate the diluted solution for a few minutes to ensure complete dispersion before precipitation can occur.[17]

Q5: Could the pH of the DMSO be an issue?

A5: While DMSO itself is aprotic, the pKa of your compound is highly relevant. Nitrogen-containing heterocycles can often be protonated or deprotonated.[19] Sometimes, adding a very small amount of a weak acid or base to the DMSO can create a salt form of the compound in situ, which may have higher solubility.[8] This is an advanced technique and should be approached with caution, as it can alter the compound and affect biological outcomes.

References

• Envirostar. (2023, April 21). Unlocking the Benefits of Sonication for Creating Soluble Liquids.
• Envirostar. (2023, May 11). Harnessing Sound Waves: Sonication for Creating Soluble Liquids.
• Quora. (2024, October 30). How can dimethyl sulfoxide enhance solubility in lab applications?
• PubMed. (n.d.). Measurement and ANN prediction of pH-dependent solubility of nitrogen-heterocyclic compounds.
• Gaylord Chemical. (n.d.). DMSO as Pharmaceutical Solvent: Applications in Drug Formulation and Manufacturing.
• Envirostar. (2023, May 15). From Sound Waves to Soluble Liquids: Unveiling the Power of Sonication.
• ResearchGate. (2012, October 2). Can anybody suggest how to overcome solubility problems of hetero-cyclic compounds?
• Benchchem. (n.d.). Technical Support Center: Improving Compound Solubility in DMSO.
• PMC. (n.d.). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules.
• ResearchGate. (2013, November 28). Any suggestions for treating DMSO soluble compound in cell culture?
• Selleckchem.com. (n.d.). Frequently Asked Questions.
• PMC. (n.d.). Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects.
• Hielscher Ultrasonics. (n.d.). Ultrasonic Dissolving of Solids in Liquids.
• YouTube. (2025, March 22). Lab tip: use a bath sonicator to help dissolve solids.
• ResearchGate. (2024, December 10). Can DMSO be used to improve solubility and bioavailability of poorly soluble or bioavailable medicinals (like curcumin)?
• ResearchGate. (2014, January 16). DMSO wont dilute my pure compound. How to solve this?

• Sigma-Aldrich. (n.d.). 2-Methyl[1][2]oxazolo[5,4-d]pyrimidin-7(6H)-one. Available from:

• Royal Society of Chemistry. (2021, August 27). CHAPTER 2: Tactics to Improve Solubility.
• MDPI. (n.d.). Oxazolo[5,4-d]pyrimidines as Anticancer Agents: A Comprehensive Review of the Literature Focusing on SAR Analysis.
• PMC. (n.d.). New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity Research.
• PubMed. (2021, July 7). Intrinsic drug potential of oxazolo[5,4-d]pyrimidines and oxazolo[4,5-d]pyrimidines.
• PubMed. (2022, October 2). New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity Research.
• Benchchem. (2025). Technical Support Center: Overcoming Poor Solubility of Benzothiazole Derivatives.

Sources

• 1. Unlocking the Benefits of Sonication for Creating Soluble Liquids | Envirostar [envirostarllc.com]
• 2. quora.com [quora.com]
• 3. 2-Methyl 1,3 oxazolo 5,4-d pyrimidin-7(6H)-one DiscoveryCPR 27433-55-2 [sigmaaldrich.com]
• 4. New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity Research - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Intrinsic drug potential of oxazolo[5,4-d]pyrimidines and oxazolo[4,5-d]pyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. New Oxazolo[5,4- d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity Research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. DMSO as Pharmaceutical Solvent: Applications in Drug Formulation and Manufacturing | Aure Chemical [aurechem.com]
• 10. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 11. books.rsc.org [books.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. hielscher.com [hielscher.com]
• 16. youtube.com [youtube.com]
• 17. selleckchem.com [selleckchem.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Measurement and ANN prediction of pH-dependent solubility of nitrogen-heterocyclic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting inconsistent results in cell-based assays with 2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol

Senior Application Scientist Note: Welcome. If you are accessing this guide, you are likely observing inconsistent IC50 values, "bell-shaped" dose-response curves, or batch-to-batch variability with 2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol. This compound belongs to a class of fused pyrimidines that function as purine isosteres. While potent against targets like VEGFR2, Adenosine Kinase, or EGFR, its physicochemical properties—specifically planar stacking and lactam-lactim tautomerism—create specific assay artifacts. This guide moves beyond basic troubleshooting to address the molecular root causes of these inconsistencies.

Module 1: Physicochemical Stability & Aggregation

The Issue: Users often report "loss of potency" at high concentrations or steep Hill slopes (>1.5) in biochemical assays. The Cause: This scaffold is planar and rigid. In aqueous buffers, it is prone to forming colloidal aggregates (50–500 nm) rather than true solutions. These aggregates non-specifically sequester enzymes, leading to false positives or "sink conditions" where the free compound concentration is unknown.

FAQ: Why does my compound precipitate in media but not in DMSO?

Answer: The "Triphasic Equilibrium."[1] In DMSO, the compound is monomeric. Upon dilution into aqueous media (even at 1% DMSO), the hydrophobic effect drives the planar rings to stack (pi-pi stacking), forming colloids before visible precipitation occurs.

Protocol: The "Spin-Down" Validation

Do not rely on visual inspection. Colloids are invisible to the naked eye.

• Prepare: Create your top concentration working solution (e.g., 100 µM in Media + 0.5% DMSO).

• Incubate: Allow to stand at room temperature for 30 minutes (mimicking assay setup time).

• Split: Divide the sample into two aliquots: A (Total) and B (Supernatant) .

• Centrifuge: Spin Aliquot B at 13,000 x g for 10 minutes to pellet aggregates.

• Quantify: Measure absorbance (UV 260/280nm) or HPLC peak area of A vs. B .

  • Result: If B is < 90% of A, you have aggregation. Your "100 µM" is actually much lower.

Visualization: Aggregation Troubleshooting Workflow

Figure 1: Decision tree for identifying colloidal aggregation artifacts. Aggregators often show promiscuous inhibition that disappears upon the addition of detergents.

Module 2: Chemical Integrity (Tautomerism & pH)

The Issue: Potency shifts significantly between assays run at pH 7.0 vs pH 7.4 or 8.0. The Cause: The "7-ol" moiety implies a hydroxyl group, but this compound exists in equilibrium with its "7-one" (keto) form. This is a Lactam-Lactim Tautomerism . The specific tautomer that binds your target (e.g., kinase ATP pocket) depends on the protonation state of the N-H / O-H groups.

FAQ: Which pH should I use?

Answer: You must match the physiological compartment of your target.

• Cytosolic targets (Kinases): pH 7.2–7.4.

• Extracellular targets (Adenosine Receptors): pH 7.4.

• Lysosomal targets: pH 4.5–5.0 (Expect massive potency shifts here).

Technical Insight: At higher pH (>8.0), the proton can dissociate, creating an anion. This charged species will have zero cell permeability, killing cell-based potency even if biochemical potency remains high.

Parameter	7-ol Form (Enol)	7-one Form (Keto)	Impact on Assay
Prevalence	Favored in non-polar solvents	Favored in aqueous buffer	DMSO stocks may differ from assay wells.
H-Bonding	Donor (OH)	Acceptor (C=O) / Donor (NH)	Altered binding mode to hinge regions.
Solubility	Moderate	Lower (Crystal lattice energy)	Keto form precipitates faster.

Module 3: Biological Variables (Serum Interference)

The Issue: IC50 shifts >10-fold when moving from biochemical assays to cell-based assays (Serum Shift). The Cause:

• Albumin Binding: The planar oxazolopyrimidine core binds avidly to hydrophobic pockets in BSA/HSA.

• Metabolic Instability: Purine analogs are substrates for Adenosine Deaminase (ADA) or Xanthine Oxidase , which are present in Fetal Bovine Serum (FBS).

Protocol: The Serum-Shift & Heat Inactivation Test

Determine if the loss of potency is due to binding or degradation.

• Standard: Run dose-response in media with 10% FBS.

• Reduced Serum: Run dose-response in media with 1% FBS (if cells tolerate) or Serum-Free.

  • Interpretation: If IC50 improves >10x in low serum, protein binding is the issue.

• Heat Inactivation: Heat FBS at 56°C for 30 minutes before adding to media.

  • Interpretation: If potency improves with Heat-Inactivated FBS compared to Standard FBS, your compound is being degraded by serum enzymes (enzymes are heat-labile; albumin binding is not).

Visualization: Tautomerism & Environmental Impact

Figure 2: Environmental impact on tautomeric state. The shift from DMSO storage to Aqueous Buffer alters the dominant tautomer, affecting both solubility (stacking) and target engagement.

References

• Sochacka-Ćwikła, A., et al. (2025).[2][3] Oxazolo[5,4-d]pyrimidines as Anticancer Agents: A Comprehensive Review of the Literature Focusing on SAR Analysis. Molecules, 30(3), 666.[3]

• Shoichet, B. K. (2006). Screening in a Spirit Haunted by Artifacts. Drug Discovery Today. (Contextual grounding on aggregation artifacts).

• Sigma-Aldrich Technical Guides. Troubleshooting Precipitates in Cell Culture.

• NMX Research. (2021). Flagging Problematic Compounds in Drug Discovery (Aggregation Detection).

• De Coen, L., et al. (2018).[4] Synthesis and biological evaluation of oxazolo[5,4-d]pyrimidines. European Journal of Organic Chemistry. (Chemical synthesis and stability context).

Sources

• 1. espace.inrs.ca [espace.inrs.ca]
• 2. researchgate.net [researchgate.net]
• 3. Oxazolo[5,4- d]pyrimidines as Anticancer Agents: A Comprehensive Review of the Literature Focusing on SAR Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Intrinsic drug potential of oxazolo[5,4-d]pyrimidines and oxazolo[4,5-d]pyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stability Profiling of 2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol

Content Type: Technical Support Guide & Troubleshooting Subject: Stability Testing in Cell Culture Media Target Audience: Medicinal Chemists, Cell Biologists, DMPK Scientists

Introduction: The Compound & The Challenge

2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol (hereafter referred to as MOP-7 ) is a fused heterocyclic scaffold structurally isosteric with purines (hypoxanthine/guanine). Often investigated as an antagonist for adenosine receptors or a kinase inhibitor (e.g., VEGFR-2, EGFR), its planar structure and nitrogen-rich core present unique stability challenges in biological matrices.

Why this guide exists: Researchers often observe "loss of potency" or "disappearing peaks" in LC-MS when transitioning MOP-7 from biochemical assays to cell-based assays. This is rarely due to the compound evaporating; it is usually a triad of keto-enol tautomerism , oxazole ring hydrolysis , or serum protein binding .

This guide provides a standardized, self-validating workflow to distinguish between chemical instability and assay artifacts.

Pre-Experiment Verification: "Is it Me or the Molecule?"

Before incubating in media, you must validate the compound's behavior in the solvent vehicle.

Solubility vs. Stability

MOP-7 is poorly soluble in aqueous media at neutral pH. It requires a co-solvent (DMSO) for stock preparation.

Parameter	Recommendation	Rationale
Stock Solvent	100% DMSO (Anhydrous)	Prevents premature hydrolysis. Store at -20°C.
Working Conc.	1 µM – 10 µM	Higher concentrations (>50 µM) may precipitate in media, mimicking degradation.
Max DMSO	< 0.5% (v/v) in Media	High DMSO levels can denature serum proteins, altering binding profiles.
Control Buffer	PBS (pH 7.4)	Use as a "enzymatic-free" baseline to check chemical hydrolysis.

The Stability Assay Protocol

Do not rely on endpoint assays alone. Use this kinetic profiling method.

Materials

• Test System: Complete Media (e.g., DMEM + 10% FBS) vs. Basal Media (Serum-Free).

• Quenching Agent: Ice-cold Acetonitrile (ACN) containing Internal Standard (IS) (e.g., Tolbutamide or a deuterated analog).

• Analysis: HPLC-UV (276 nm) or LC-MS/MS.

Workflow Diagram

The following diagram outlines the critical decision points and processing steps for the stability assay.

Caption: Standardized "Spike & Recover" workflow for MOP-7 stability profiling. Note the critical 3:1 ACN quench ratio to ensure release of protein-bound drug.

Step-by-Step Methodology

• Preparation: Prepare media at 37°C. Spike MOP-7 stock into media to reach 10 µM (0.1% DMSO final). Vortex immediately.

• T0 Sampling (Critical): Immediately remove an aliquot (e.g., 100 µL) and quench with 300 µL ice-cold ACN + IS. Do not wait. This sets your 100% recovery baseline.

• Incubation: Place the remaining spiked media in the incubator.

• Timepoints: Sample at 1h, 4h, 8h, 24h, and 48h. Quench exactly as in Step 2.

• Processing: Vortex quenched samples for 1 min, centrifuge at 10,000 x g for 10 min to pellet proteins. Inject supernatant.

Troubleshooting & FAQs

This section addresses specific anomalies observed with MOP-7.

Q1: "My compound disappears instantly in Media + FBS, but is stable in PBS. Is it being metabolized?"

Likely Cause: Protein Binding (Not Degradation). Mechanism: MOP-7 is a planar, hydrophobic heterocycle. It binds avidly to Albumin (BSA/FBS). If you analyze the media directly or use a weak quench (e.g., 1:1 Methanol), the protein-drug complex precipitates, removing the drug from the supernatant. Solution:

• Increase Quench Ratio: Use 3 volumes of Acetonitrile to 1 volume of media. This ensures protein denaturation releases the bound drug.

• Check Recovery: Compare the T0 peak area in Media+FBS vs. PBS. If Media+FBS is significantly lower despite the 3:1 quench, you have extremely high binding or immediate precipitation.

Q2: "I see peak splitting or broad tailing in my HPLC chromatogram."

Likely Cause: Keto-Enol Tautomerism. Mechanism: The "7-ol" moiety exists in equilibrium with the "7(6H)-one" (lactam) form. In unbuffered or neutral mobile phases, these tautomers interconvert on the column timescale, causing peak splitting. Solution:

• Acidify Mobile Phase: Use 0.1% Formic Acid or Phosphate Buffer (pH ~3.0). This forces the equilibrium toward the protonated or neutral lactam form, sharpening the peak.

Q3: "New peaks are appearing over time. What are they?"

Likely Cause: Oxazole Ring Hydrolysis. Mechanism: The oxazole ring (fused to the pyrimidine) is the "weak link." Under prolonged incubation (pH 7.4, 37°C), water can attack the C-2 position, opening the ring to form an acylamino-pyrimidine derivative. Visualizing the Pathway:

Caption: Hydrolytic degradation pathway of MOP-7. The oxazole ring opens to form a pyrimidine derivative, often detectable as a more polar peak (earlier retention time).

Q4: "The compound precipitates after 24 hours."

Likely Cause: "Salting Out" or Crystal Growth. Mechanism: While soluble at T0, MOP-7 can slowly crystallize out of the rich media solution, especially if the 2-methyl group increases lipophilicity compared to the parent scaffold. Solution:

• Inspect the well under a microscope before sampling. If crystals are visible, the data is invalid.

• Lower the concentration to 1 µM.

Analytical Reference Data

Use these parameters to validate your detection method.

Component	Specification
Column	C18 (e.g., Agilent Zorbax or Phenomenex Kinetex), 3.5 µm
Mobile Phase A	Water + 0.1% Formic Acid (Stabilizes Tautomer)
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	5% B to 95% B over 8 minutes
UV Detection	276 nm (Primary), 254 nm (Secondary)
Mass Spec	Positive Mode (M+H)+. Look for parent mass.

References

• Sochacka-Ćwikła, A., & Mączyński, M. (2025).[1] Oxazolo[5,4-d]pyrimidines as Anticancer Agents: A Comprehensive Review of the Literature Focusing on SAR Analysis. Molecules.

• Potapov, A. et al. (2021). Intrinsic drug potential of oxazolo[5,4-d]pyrimidines and oxazolo[4,5-d]pyrimidines. European Journal of Medicinal Chemistry.

• Di, L., & Kerns, E. H. (2016). Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Academic Press. (General reference for stability protocols in media).

• Kazoka, H. (2007).[2] HPLC separation of some purine and pyrimidine derivatives on Chromolith Performance Si monolithic column. Journal of Biochemical and Biophysical Methods.

Sources

• 1. Oxazolo[5,4- d]pyrimidines as Anticancer Agents: A Comprehensive Review of the Literature Focusing on SAR Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. HPLC separation of some purine and pyrimidine derivatives on Chromolith Performance Si monolithic column - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Scale-Up Synthesis of 2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol

From the Desk of the Senior Application Scientist

Welcome to the dedicated technical support guide for the scale-up synthesis of 2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol. This molecule, a key heterocyclic scaffold, is structurally analogous to natural purine bases and serves as a valuable building block in the development of novel therapeutics, particularly in oncology and immunology.[1][2][3]

Transitioning a synthesis from bench-scale to pilot or manufacturing scale introduces significant challenges that can impact yield, purity, and process safety. This guide is structured as a series of frequently asked questions and troubleshooting scenarios encountered in the field. We will delve into the causality behind common issues and provide robust, field-proven solutions to ensure your scale-up campaign is successful, efficient, and reproducible.

I. Synthetic Pathway Overview

The most common and scalable synthetic route to the oxazolo[5,4-d]pyrimidine core involves a two-step process starting from a substituted 5-aminooxazole-4-carbonitrile.[4] This approach builds the pyrimidine ring onto the existing oxazole core.

The target compound, 2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol, exists in tautomeric equilibrium with its more stable keto form, 2-Methyl-6H-(1,3)oxazolo(5,4-d)pyrimidin-7-one. For clarity, this guide will refer to the structure as the pyrimidin-7-ol, but experimental characterization will reflect the predominant keto tautomer.

Below is a general workflow for the synthesis.

Caption: General workflow for the synthesis of 2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol.

II. Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses specific problems that may arise during the scale-up process.

Question 1: My yield dropped significantly when I increased the batch size from 10g to 1kg. What are the most likely causes?

Answer: A drop in yield upon scale-up is a classic problem often rooted in mass and heat transfer limitations. At the 10-gram scale, heating is uniform, and mixing is highly efficient. At the 1-kg scale, these factors change dramatically.

• Causality (Heat Transfer): Large reaction volumes have a lower surface-area-to-volume ratio, making both heating and cooling less efficient. In Step 1, inadequate heating can lead to a sluggish reaction, increasing the residence time during which the thermally sensitive imidate intermediate can decompose back to the starting oxazole.[4][5]

• Causality (Mass Transfer/Mixing): Inefficient mixing can create localized "hot spots" or areas of high reagent concentration. During the hydrolysis and cyclization in Step 2, poor mixing of the aqueous base can lead to localized high pH, promoting side reactions or degradation of the product.

Troubleshooting Decision Tree:

Caption: Troubleshooting flowchart for addressing low yield during scale-up.

Question 2: In Step 1, I observe a significant amount of the starting oxazole in my crude intermediate, even after prolonged reflux. Why is the reaction not going to completion?

Answer: This issue points to problems with either the reagents or the reaction equilibrium. The formation of the imidate intermediate from the starting oxazole and triethyl orthoacetate is a reversible reaction.

• Causality (Equilibrium): The reaction produces ethanol as a byproduct. According to Le Châtelier's principle, an accumulation of ethanol can shift the equilibrium back towards the starting materials. On a small scale, ethanol can readily evaporate from the reflux condenser. In a large, sealed reactor, it is retained.

• Causality (Reagent Quality): Triethyl orthoacetate is susceptible to hydrolysis if it has been improperly stored or is of low quality. Hydrolysis neutralizes its reactivity.

Solutions:

• Byproduct Removal: On a larger scale, consider setting up the reactor for distillation to remove the ethanol as it forms. This will drive the reaction toward the product. A Dean-Stark trap is an effective apparatus for this purpose.

• Reagent Stoichiometry: Use a larger excess of triethyl orthoacetate (e.g., 10-15 equivalents) to shift the equilibrium. While this impacts cost and downstream purification, it is often effective.

• Reagent Qualification: Always use a fresh, unopened bottle of triethyl orthoacetate or test its purity via GC or NMR before use in a large-scale run.

Question 3: During the final product isolation (Step 3), I get an oily precipitate instead of a crystalline solid. How can I improve the crystallization?

Answer: "Oiling out" during precipitation is common when the product is impure or the crystallization conditions are not optimal. The impurities act as a solvent for your product, preventing the formation of a crystal lattice.

• Causality (Impurity Profile): The most likely impurities are unreacted starting materials or side-products from the hydrolysis step. The pH of the acidification is also critical; adding acid too quickly can cause the product to crash out of solution as an amorphous solid or oil.

• Causality (Solvent System): The solvent from which you are precipitating may not be ideal for crystallization.

Solutions:

Parameter	Recommended Action	Rationale
Acidification Rate	Add the acid (e.g., acetic acid or dilute HCl) slowly with vigorous stirring, monitoring the pH.	Allows for controlled crystal growth rather than rapid, amorphous precipitation. Aim for a pH around 5-6.
Temperature Control	Cool the solution slowly after acidification. Do not crash-cool in an ice bath immediately.	Gradual cooling promotes the formation of larger, more ordered crystals.
Solvent Exchange	If the product oils out from the aqueous reaction mixture, consider isolating the crude oil, dissolving it in a suitable organic solvent (e.g., hot ethanol, isopropanol), and then allowing it to crystallize upon cooling.	This removes water-soluble impurities and provides a better medium for crystal lattice formation.
Seeding	Add a few seed crystals of pure product to the solution just as it becomes cloudy (the point of supersaturation).	Seed crystals provide a template for orderly crystal growth, preventing oiling out.

III. Detailed Experimental Protocol (100g Scale)

This protocol is a representative procedure synthesized from common methods described in the literature.[4][5][6] Safety Precaution: This reaction should be conducted in a well-ventilated fume hood or an appropriate process bay. Personal protective equipment (goggles, lab coat, gloves) is mandatory.

Step 1: Synthesis of Ethyl N-(4-cyano-2-methyl-oxazol-5-yl)ethanimidate

• Reactor Setup: Equip a 2L jacketed glass reactor with a mechanical stirrer, reflux condenser, and a temperature probe.

• Reagent Charge: To the reactor, add 5-amino-2-methyl-oxazole-4-carbonitrile (100 g, 0.73 mol).

• Solvent Addition: Add triethyl orthoacetate (1.0 L, 5.4 mol, 7.4 eq).

• Reaction: Heat the mixture to a gentle reflux (approx. 140-145°C internal temperature) with moderate stirring.

• In-Process Control (IPC): Monitor the reaction progress every 2 hours using TLC or HPLC. The reaction is typically complete within 6-8 hours. The starting oxazole should be <2% by HPLC area.

• Workup: Once complete, cool the reaction mixture to 40-50°C. Concentrate the mixture under reduced pressure to remove the excess triethyl orthoacetate, yielding the crude imidate intermediate as a viscous oil or semi-solid. This crude product is typically used directly in the next step without further purification due to its instability.[4]

Step 2: Cyclization and Hydrolysis to 2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol

• Reactor Setup: Use the same 2L reactor.

• Hydrolysis: To the crude intermediate from Step 1, add deionized water (500 mL) followed by a 10% w/v aqueous solution of sodium hydroxide (NaOH) (350 mL, 0.875 mol, 1.2 eq).

• Reaction: Heat the mixture to 80-90°C with vigorous stirring for 2-3 hours. The reaction mixture should become a homogenous solution.

• IPC: Monitor the disappearance of the intermediate by HPLC.

• Cooling: Once the reaction is complete, cool the mixture to room temperature (20-25°C).

Step 3: Product Isolation and Purification

• Acidification: Slowly add glacial acetic acid to the stirred reaction mixture to adjust the pH to 5-6. A precipitate will form.

• Slurry: Stir the resulting slurry at room temperature for 1-2 hours to allow for complete precipitation.

• Filtration: Isolate the solid product by filtration using a Buchner funnel.

• Washing: Wash the filter cake sequentially with deionized water (2 x 200 mL) and then cold ethanol (1 x 100 mL) to remove residual impurities.

• Drying: Dry the solid in a vacuum oven at 60-70°C to a constant weight. Expected yield: 85-100 g (70-82%).

• Recrystallization (Optional): For higher purity, the crude product can be recrystallized from hot ethanol or an ethanol/water mixture.

IV. References

• Szymański, P., et al. (2020). Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4-d]Pyrimidine Derivatives. Molecules, 25(15), 3511. Available at: [Link]

• Sochacka-Ćwikła, A., & Mączyński, M. (2025). Oxazolo[5,4-d]pyrimidines as Anticancer Agents: A Comprehensive Review of the Literature Focusing on SAR Analysis. Molecules, 30(3), 666. Available at: [Link]

• Mączyński, M., et al. (2022). New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity Research. International Journal of Molecular Sciences, 23(19), 11694. Available at: [Link]

• Garrido-Castro, A. F., et al. (2023). First-Row Transition 7-Oxo-5-phenyl-1,2,4-triazolo[1,5-a]pyrimidine Metal Complexes: Antiparasitic Activity and Release Studies. Molecules, 28(19), 6890. Available at: [Link]

• Mączyński, M., et al. (2022). New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity Research. PubMed, 36232997. Available at: [Link]

• Szymański, P., et al. (2020). Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4-d]Pyrimidine Derivatives. National Institutes of Health. Available at: [Link]

• Pilyo, S. G., et al. (2024). Synthesis and anticancer activity of 2,5-diaryl-oxazolo[5,4-d]pyrimidin-7-amines and corresponding amides. ResearchGate. Available at: [Link]

• Szymański, P., et al. (2020). Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4- d]Pyrimidine Derivatives. MDPI. Available at: [Link]

• Sochacka-Ćwikła, A., & Mączyński, M. (2025). Oxazolo[5,4- d]pyrimidines as Anticancer Agents: A Comprehensive Review of the Literature Focusing on SAR Analysis. PubMed. Available at: [Link]

• Mączyński, M., et al. (2022). New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity Research. MDPI. Available at: [Link]

Sources

• 1. Oxazolo[5,4-d]pyrimidines as Anticancer Agents: A Comprehensive Review of the Literature Focusing on SAR Analysis [mdpi.com]
• 2. New Oxazolo[5,4- d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity Research - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Enhancing the Anti-Angiogenic Properties of Oxazolopyrimidines

Welcome to the technical support center for researchers, scientists, and drug development professionals working on improving the anti-angiogenic properties of oxazolopyrimidines. This guide is designed to provide practical, in-depth troubleshooting advice and answers to frequently asked questions, empowering you to overcome common experimental hurdles and accelerate your research. Our focus is on providing not just protocols, but the scientific reasoning behind them, ensuring a deeper understanding of your experimental systems.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis, formulation, and biological evaluation of oxazolopyrimidine derivatives.

Synthetic and Formulation Challenges

Question: We are experiencing low yields and poor solubility with our newly synthesized oxazolopyrimidine derivatives. What are the common causes and how can we address this?

Answer: Low yields and poor solubility are frequent challenges with heterocyclic compounds like oxazolopyrimidines, which can significantly hinder downstream biological assays.[1]

• Causality & Troubleshooting:

  • Reaction Conditions: Oxazolopyrimidine synthesis can be sensitive to reaction conditions. Incomplete reactions or side-product formation are common culprits for low yields.

    • Recommendation: Systematically optimize reaction parameters such as temperature, reaction time, and catalyst choice. Employ techniques like thin-layer chromatography (TLC) to monitor reaction progress and identify the optimal endpoint.

  • Purification: The polarity of oxazolopyrimidine derivatives can make purification by column chromatography challenging, leading to product loss.

    • Recommendation: Experiment with different solvent systems for chromatography. If solubility allows, recrystallization can be a highly effective purification method for obtaining high-purity compounds.

  • Inherent Physicochemical Properties: The planar structure of the oxazolopyrimidine core can lead to strong crystal lattice energy and, consequently, low aqueous solubility.[1]

    • Recommendation for Solubility Enhancement:

      • Salt Formation: For derivatives with basic functional groups, forming a salt (e.g., hydrochloride or mesylate) can significantly improve aqueous solubility.

      • Lipid-Based Formulations: For highly lipophilic compounds intended for in vivo studies, consider lipid-based formulations such as self-emulsifying drug delivery systems (SEDDS) to improve oral absorption.[2]

      • Chemical Modification: Introduce polar functional groups (e.g., hydroxyl, amino) to the scaffold through medicinal chemistry approaches to enhance hydrophilicity.[3]

In Vitro Anti-Angiogenic Assays

Question: In our HUVEC tube formation assay, we are seeing inconsistent network formation in our control wells and high cytotoxicity at effective anti-angiogenic concentrations of our oxazolopyrimidine compound. How can we troubleshoot this?

Answer: The HUVEC tube formation assay is a cornerstone for evaluating angiogenesis in vitro, but it is sensitive to several variables. Distinguishing between a specific anti-angiogenic effect and general cytotoxicity is also crucial for accurate interpretation.[4]

• Troubleshooting Inconsistent Tube Formation:

  • Extracellular Matrix (ECM) Gel: The consistency and handling of the ECM gel (e.g., Matrigel®) are critical.

    • Causality: Premature polymerization or inconsistent gel thickness can lead to variable tube formation.[5]

    • Protocol: Always thaw the ECM gel slowly on ice. Use pre-chilled pipette tips and plates to ensure an even and consistent layer.[6][7]

  • Cell Seeding Density: The number of HUVECs seeded directly impacts network formation.

    • Causality: Too few cells will result in a sparse network, while too many can lead to cell clumping and monolayer formation, obscuring the tubule structures.[5][8]

    • Protocol: Empirically determine the optimal seeding density for your specific HUVEC batch. A good starting point is typically 1 x 10⁴ to 2 x 10⁴ cells per well in a 96-well plate.[6][8]

  • Serum Concentration: Serum contains growth factors that can interfere with the assay.

    • Causality: High serum levels can mask the inhibitory effects of your compound.

    • Protocol: It is advisable to use serum-free or low-serum (e.g., <2%) media during the assay to minimize this variability.[5]

• Distinguishing Cytotoxicity from Anti-Angiogenesis:

  • Causality: It is essential to determine if the inhibition of tube formation is due to a specific anti-angiogenic mechanism or simply because the compound is killing the cells.[4][9]

  • Experimental Approach:

    • Parallel Cytotoxicity Assay: Concurrently run a standard cytotoxicity assay (e.g., MTT or CellTiter-Glo®) using the same HUVEC line and compound concentrations.

    • Data Interpretation: If the IC50 for cytotoxicity is significantly higher than the concentration required to inhibit tube formation, it suggests a specific anti-angiogenic effect. If the values are similar, cytotoxicity is likely a major contributing factor.

    • Visual Inspection: During the tube formation assay, visually inspect the cells under a microscope for signs of cell death, such as rounding up, detachment, and membrane blebbing.[4]

Question: Our HUVEC migration (scratch) assay results show high variability. What are the key factors to control for reproducible results?

Answer: The scratch assay is a straightforward method to assess cell migration, but its manual nature can introduce variability.

• Causality & Optimization:

  • Scratch Consistency: The width and depth of the scratch are critical.

    • Recommendation: Use a p200 pipette tip to create a uniform scratch in the confluent cell monolayer.[10] For higher consistency, consider using commercially available inserts that create a defined cell-free zone.

  • Image Acquisition: Consistent imaging is key for accurate analysis.

    • Recommendation: Mark the bottom of the plate to ensure you are imaging the same field of view at each time point.

  • Data Analysis: The method of quantifying migration can impact results.

    • Recommendation: Measure the change in the cell-free area over time rather than just the distance between the scratch edges, as this can account for uneven cell migration fronts.

Ex Vivo and In Vivo Angiogenesis Models

Question: We are observing high variability in microvessel sprouting in our rat aortic ring assay. What are the likely causes and how can we improve consistency?

Answer: The aortic ring assay is a powerful ex vivo model that recapitulates many aspects of angiogenesis.[11] However, it is prone to variability due to its biological complexity.[12]

• Causality & Troubleshooting:

  • Aortic Ring Preparation: The dissection and preparation of the aortic rings are critical steps.

    • Causality: Incomplete removal of periaortic fibroadipose tissue can influence microvessel outgrowth.[12] Mechanical damage to the aorta during excision can also affect sprouting.

    • Protocol: Meticulously clean the aorta of all surrounding connective and adipose tissue under a dissecting microscope.[13][14] Ensure the aorta is kept moist with a serum-free medium on ice during this process. Cut the rings to a uniform thickness of 1-2 mm.[13]

  • Embedding in Matrix: The embedding of the rings in the collagen or fibrin gel must be consistent.

    • Protocol: Ensure the rings are placed centrally in the well on the first layer of polymerized gel.[13] Apply the second layer of gel to completely cover the ring.

  • Biological Variation: There can be inherent variability in the angiogenic response between different animals.

    • Recommendation: To minimize inter-animal variability, pool the aortic rings from multiple animals for a single experiment, if feasible. Always include multiple technical replicates for each experimental condition.

Question: In our Chick Chorioallantoic Membrane (CAM) assay, we are experiencing a high rate of embryo mortality and false-positive results. What are the best practices to mitigate these issues?

Answer: The CAM assay is a widely used in vivo model due to its cost-effectiveness and high vascularization.[15] However, maintaining embryo viability and avoiding non-specific inflammatory responses are crucial for reliable data.

• Mitigating Embryo Mortality:

  • Sterile Technique: Contamination is a leading cause of embryo death.[15]

    • Protocol: Work in a sterile environment (laminar flow hood). Sterilize all instruments and carefully disinfect the eggshell with 70% ethanol before creating the window.[15]

  • Egg Handling: Proper incubation and handling are essential.

    • Protocol: Use fresh, fertilized eggs and incubate them at 37.5°C with 85% humidity.[15] When creating the window, avoid damaging the underlying CAM.

• Avoiding False-Positives:

  • Inflammatory Response: The CAM can mount an inflammatory response to the carrier substance or the compound itself, which can be misinterpreted as angiogenesis.

    • Causality: Salt crystals in the sample or pieces of eggshell can cause false-positive responses.[15]

    • Recommendation: Ensure your compound is fully dissolved in a biocompatible solvent. Use a carrier (e.g., a filter paper disk) that is non-inflammatory. Always include a vehicle control to assess the baseline response of the CAM to the carrier and solvent.

  • Quantification: Subjective scoring can lead to bias.

    • Recommendation: Use image analysis software to quantify the number of blood vessel branch points or the total vessel length in a standardized area around the implant.[16] Have multiple, blinded observers score the images to ensure objectivity.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for the anti-angiogenic effects of oxazolopyrimidines?

A1: The primary mechanism for many anti-angiogenic oxazolopyrimidine derivatives is the inhibition of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[11] VEGFR-2 is a key receptor tyrosine kinase that, upon binding with its ligand VEGF-A, initiates a cascade of downstream signaling pathways crucial for endothelial cell proliferation, migration, and survival – all critical steps in angiogenesis.[17][18] By competitively binding to the ATP-binding site of the VEGFR-2 kinase domain, these compounds block its autophosphorylation and subsequent activation of pathways like PI3K/Akt and MAPK/ERK.[19]

Q2: How does the structure-activity relationship (SAR) guide the design of more potent oxazolopyrimidine-based anti-angiogenic agents?

A2: SAR studies are crucial for optimizing the potency and selectivity of oxazolopyrimidine derivatives as VEGFR-2 inhibitors. Key insights include:

• Substitutions on the Pyrimidine Ring: Modifications at the C6 and C7 positions of the quinazoline core (a related scaffold) have shown that a variety of substituents are tolerated at C7, while C6 is more restrictive.[20] This suggests that targeting the C7 position of the oxazolopyrimidine core with different functional groups is a promising strategy for enhancing potency.

• Anilino Moiety: For compounds with an anilino linkage, small lipophilic substituents like halogens on the aniline ring are often preferred.[20]

• Overall Strategy: The goal is to design molecules that fit optimally into the ATP-binding pocket of VEGFR-2, forming key hydrogen bonds and hydrophobic interactions with amino acid residues in the hinge region of the kinase.[21]

Q3: What is a typical experimental workflow for screening and characterizing new oxazolopyrimidine derivatives for anti-angiogenic activity?

A3: A robust screening cascade is essential for efficiently identifying and validating promising candidates. A typical workflow involves a tiered approach moving from high-throughput in vitro assays to more complex in vivo models.

Part 3: Protocols and Data Presentation

Key Experimental Protocols

Protocol 1: HUVEC Tube Formation Assay

• Preparation: Thaw growth factor-reduced Matrigel® on ice overnight. Pre-chill a 96-well plate and pipette tips at -20°C.

• Coating: Add 50 µL of Matrigel® to each well of the chilled 96-well plate. Ensure the entire surface is evenly coated. Incubate at 37°C for 30-60 minutes to allow polymerization.[6]

• Cell Seeding: Harvest HUVECs and resuspend them in a serum-free or low-serum medium. Seed 1-2 x 10⁴ cells per well onto the solidified Matrigel®.[6]

• Treatment: Add the oxazolopyrimidine compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control inhibitor (e.g., Sunitinib).

• Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for 4-18 hours.[6]

• Analysis: Visualize and capture images of the tube networks using a light microscope. Quantify parameters such as total tube length, number of nodes, and number of meshes using image analysis software.

Protocol 2: Chick Chorioallantoic Membrane (CAM) Assay

• Egg Incubation: Incubate fertilized chicken eggs at 37.5°C and 85% humidity for 9 days.[15]

• Windowing: On day 9, disinfect the eggshell and carefully create a small window (approx. 1x1 cm) over the CAM, avoiding damage to the membrane and blood vessels.

• Sample Application: Prepare the oxazolopyrimidine compound on a sterile carrier (e.g., a filter paper disk or a biocompatible gel). Place the carrier directly onto the CAM.[15]

• Sealing and Incubation: Seal the window with sterile tape and return the egg to the incubator for 48-72 hours.

• Analysis: On day 12 or 13, open the window and photograph the CAM. Quantify the angiogenic response by counting the number of blood vessel branch points converging towards the sample.[15]

Data Summary Table

Compound	HUVEC Proliferation IC₅₀ (µM)	HUVEC Tube Formation IC₅₀ (µM)	CAM Assay (% Inhibition at 10 µM)	Solubility (µg/mL in PBS)
Lead Compound A	5.2	2.8	45%	1.5
Derivative A-1	2.1	0.9	78%	15.2
Derivative A-2	8.9	6.5	25%	0.8
Sunitinib (Control)	0.05	0.02	95%	25.0

This table provides an example of how to summarize key data for comparing the anti-angiogenic properties of different oxazolopyrimidine derivatives.

Part 4: Visualizations

Signaling Pathway and Workflow Diagrams

Caption: Experimental workflow for screening anti-angiogenic oxazolopyrimidines.

References

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Reference Data & Comparative Studies

A Comparative Analysis of Oxazolo[5,4-d]pyrimidine Derivatives and Other Prominent VEGFR-2 Inhibitors in Cancer Therapy

A Senior Application Scientist's Guide to Understanding Efficacy, Selectivity, and Clinical Potential

In the landscape of targeted cancer therapy, the inhibition of vascular endothelial growth factor receptor-2 (VEGFR-2) remains a cornerstone of anti-angiogenic strategies.[1] The aberrant activation of the VEGF/VEGFR-2 signaling pathway is a critical driver of tumor neovascularization, providing tumors with the essential nutrients and oxygen for their growth and metastasis.[2][3] Consequently, a diverse arsenal of small-molecule inhibitors targeting the ATP-binding site of the VEGFR-2 tyrosine kinase has been developed.[4] This guide provides a comparative analysis of an emerging class of compounds, the oxazolo[5,4-d]pyrimidines, against established VEGFR-2 inhibitors, offering insights into their performance based on available experimental data.

While specific data on 2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol is not extensively available in the public domain, the broader class of oxazolo[5,4-d]pyrimidine derivatives has shown significant promise as potent VEGFR-2 inhibitors.[5][6][7] This guide will, therefore, focus on the characteristics of this chemical scaffold and compare it with other well-established VEGFR-2 inhibitors such as Sorafenib, Sunitinib, and Axitinib.

The Central Role of VEGFR-2 in Tumor Angiogenesis

VEGFR-2, also known as Kinase Insert Domain Receptor (KDR), is a receptor tyrosine kinase predominantly expressed on vascular endothelial cells.[8] Upon binding of its ligand, VEGF-A, VEGFR-2 dimerizes and undergoes autophosphorylation of specific tyrosine residues in its intracellular domain.[4] This phosphorylation event initiates a cascade of downstream signaling pathways, including the MAPK/ERK and PI3K/Akt pathways, which ultimately lead to endothelial cell proliferation, migration, and survival, culminating in the formation of new blood vessels.[2][9] The inhibition of VEGFR-2 effectively blocks these pro-angiogenic signals, thereby starving the tumor of its blood supply.

VEGFR-2 Signaling Pathway

A New Frontier: Oxazolo[5,4-d]pyrimidines as VEGFR-2 Inhibitors

The oxazolo[5,4-d]pyrimidine scaffold is structurally analogous to purine bases found in nucleic acids, a feature that can be advantageous for binding to the ATP-binding pocket of kinases.[10][11] Research has identified several 2,5,7-trisubstituted oxazolo[5,4-d]pyrimidine derivatives with potent inhibitory activity against VEGFR-2.[5]

One of the most effective compounds from this class, 2-(4-methoxyphenyl)-5-methyl-N-(4-methylphenyl)oxazolo[5,4-d]pyrimidin-7-amine, demonstrated an IC50 value of 0.33 µM against VEGFR-2 kinase and 0.29 µM against VEGF-induced proliferation of Human Umbilical Vein Endothelial Cells (HUVEC).[5] In silico modeling suggests that the oxazolo[5,4-d]pyrimidine core occupies the ATP binding site, forming crucial hydrogen bonds with the hinge region residues Lys-868 and Asp-1046.[5]

Comparative Performance Analysis

A direct comparison with established, multi-kinase inhibitors provides a clearer perspective on the potential of oxazolo[5,4-d]pyrimidine derivatives.

Compound Class	Specific Compound	VEGFR-2 IC50	Target Profile	Reference
Oxazolo[5,4-d]pyrimidine	2-(4-methoxyphenyl)-5-methyl-N-(4-methylphenyl)oxazolo[5,4-d]pyrimidin-7-amine	0.33 µM	Primarily VEGFR-2, some EGFR activity	[5]
Indolinone	Sunitinib	0.139 µM	VEGFRs, PDGFRs, c-KIT, FLT3, RET	[2]
Urea	Sorafenib	0.08 - 0.588 µM	VEGFRs, PDGFRs, c-KIT, FLT3, RAF	[12]
Quinoline	Axitinib	~3 nM	VEGFRs 1, 2, and 3	[4][13]
Pyridine	Pazopanib	4.8 µM	VEGFRs, PDGFRs, c-KIT	[2]

Key Insights from the Comparison:

• Potency: While the reported IC50 values for the lead oxazolo[5,4-d]pyrimidine derivative are in the sub-micromolar range, they are currently less potent than highly optimized inhibitors like Axitinib, which exhibits low nanomolar potency.[4][5] However, they show comparable or superior potency to some established drugs like Pazopanib.[2][5]

• Selectivity: A significant challenge with many VEGFR-2 inhibitors is their multi-targeted nature, which can lead to off-target effects and toxicities.[14][15] The oxazolo[5,4-d]pyrimidine scaffold has been explored for dual VEGFR-2 and EGFR inhibition, suggesting a degree of promiscuity.[5] Further optimization of this scaffold will be crucial to enhance its selectivity for VEGFR-2 to potentially offer a better safety profile.

• Mechanism of Action: Like most small-molecule VEGFR-2 inhibitors, oxazolo[5,4-d]pyrimidines act as ATP-competitive inhibitors, binding to the kinase domain and preventing the phosphorylation cascade.[4][5] Molecular docking studies have been instrumental in elucidating the specific binding modes of these compounds within the VEGFR-2 active site.[7][10]

Experimental Protocols for Evaluating VEGFR-2 Inhibitors

The validation of novel VEGFR-2 inhibitors relies on a series of well-defined in vitro and in vivo assays.

In Vitro Kinase Inhibition Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of VEGFR-2.

Step-by-Step Methodology:

• Reagents and Materials: Recombinant human VEGFR-2 kinase domain, a suitable peptide substrate (e.g., poly(Glu, Tyr) 4:1), ATP, the test compound, and a detection reagent (e.g., ADP-Glo™ Kinase Assay).

• Procedure: a. The test compound is serially diluted to various concentrations. b. The VEGFR-2 enzyme, substrate, and test compound are incubated together in a reaction buffer. c. The kinase reaction is initiated by the addition of ATP. d. The reaction is allowed to proceed for a specified time at a controlled temperature. e. The reaction is stopped, and the amount of ADP produced (correlating with kinase activity) is quantified using the detection reagent and a luminometer.

• Data Analysis: The IC50 value, the concentration of the inhibitor required to reduce enzyme activity by 50%, is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cell-Based Proliferation Assay

This assay assesses the effect of the inhibitor on the proliferation of endothelial cells, which is a key downstream effect of VEGFR-2 signaling.

Step-by-Step Methodology:

• Cell Line: Human Umbilical Vein Endothelial Cells (HUVECs) are commonly used.

• Procedure: a. HUVECs are seeded in a 96-well plate and allowed to attach. b. The cells are then serum-starved to reduce basal signaling. c. The cells are treated with various concentrations of the test compound in the presence of a stimulating concentration of VEGF-A. d. After an incubation period (typically 48-72 hours), cell viability/proliferation is measured using a suitable assay (e.g., MTT, CellTiter-Glo®).

• Data Analysis: The IC50 value is determined by plotting cell viability against the logarithm of the inhibitor concentration.

VEGFR-2 Inhibitor Screening Workflow

Future Directions and Conclusion

The oxazolo[5,4-d]pyrimidine scaffold represents a promising avenue for the development of novel VEGFR-2 inhibitors.[6] While current lead compounds from this class may not yet surpass the potency of some market-leading drugs, they provide a strong foundation for further medicinal chemistry efforts. Key areas for future research will include:

• Structure-Activity Relationship (SAR) Studies: To optimize the substituents at the 2, 5, and 7 positions to enhance potency and selectivity.

• Pharmacokinetic Profiling: To assess the absorption, distribution, metabolism, and excretion (ADME) properties of these compounds to ensure they are suitable for in vivo applications.

• In Vivo Efficacy Studies: To evaluate the anti-tumor and anti-angiogenic effects of lead candidates in relevant animal models.[16]

References

• Deng, X., et al. (2012). SAR study of oxazolo[5,4-d]pyrimidines as dual VEGFR2 and EGFR inhibitors. Bioorganic & Medicinal Chemistry Letters, 22(1), 548-552.
• Gawel, K., et al. (2022). New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity Research. Molecules, 27(19), 6617.
• Gro-kipedia. (n.d.). VEGFR-2 inhibitor.
• MDPI. (n.d.).
• Chaudhari, P. J., et al. (2024). Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents. RSC Advances, 14, 32801-32831.
• Ferreira, B. I. G., et al. (2024). Targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2)
• El-Naggar, A. M., et al. (2022). New Series of VEGFR-2 Inhibitors and Apoptosis Enhancers: Design, Synthesis and Biological Evaluation. International Journal of Molecular Sciences, 23(5), 2821.
• Hayk S. Sargsyan, H. S., et al. (2021). Identification of Novel Potential VEGFR-2 Inhibitors Using a Combination of Computational Methods for Drug Discovery. Molecules, 26(20), 6140.
• Wikipedia. (n.d.). VEGFR-2 inhibitor.
• DelveInsight. (2025).
• Chaudhari, P. J., et al. (2024). Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents. RSC Advances, 14, 32801-32831.
• Selleckchem. (n.d.). VEGFR inhibitors: 100+Potent, Highly Selective & Cited.
• Al-Warhi, T., et al. (2022).
• Gawel, K., et al. (2022). New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity Research. Molecules, 27(19), 6617.
• Rini, B. I. (2009). Axitinib--a selective inhibitor of the vascular endothelial growth factor (VEGF) receptor. Targeted Oncology, 4(2), 143-148.
• Sochacka-Cwikla, A., et al. (2024). Synthesis and structural proof of novel oxazolo[5,4-d]pyrimidine derivatives as potential VEGFR2 inhibitors. In vitro study of their anticancer activity. Bioorganic Chemistry, 154, 107958.
• van der Mijn, J. C., et al. (2014). VEGFR2 inhibition in vivo affects tumor vasculature in a tumor type-dependent way, and downregulates VEGFR2 protein without a prominent role for miR-296. BMC Cancer, 14, 207.
• Gawel, K., et al. (2021).

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Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of 2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol

This document provides a comprehensive, step-by-step guide for the proper disposal of 2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol. As a member of the oxazolopyrimidine class of heterocyclic compounds, this substance and its derivatives are subjects of significant interest in medicinal chemistry and drug development, particularly for their potential as anticancer agents.[1][2][3] This potential bioactivity necessitates that the compound, along with any contaminated materials, be managed as hazardous chemical waste with potential cytotoxic properties.

Adherence to these procedures is critical not only for regulatory compliance under frameworks like the Resource Conservation and Recovery Act (RCRA) but, more importantly, for ensuring the safety of laboratory personnel and protecting the environment.[4] This guide is designed to provide a self-validating system of protocols rooted in established safety principles.

Part 1: Hazard Assessment and Core Principles

The foundational principle for disposing of 2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol is precaution. While a specific, comprehensive toxicological profile for this exact molecule may not be widely published, its structural class is extensively studied for biological activity, including the inhibition of various enzymes and signaling pathways.[3] Therefore, we must operate under the assumption that it is biologically active and potentially hazardous.

Causality of Disposal Choices:

• Prohibition of Drain/Sewer Disposal: Liquid waste containing this compound must not be disposed of down the drain.[5][6] These compounds can be persistent in aquatic environments and their effects on ecosystems are often unknown. Standard wastewater treatment facilities are not designed to neutralize such complex organic molecules.

• Prohibition of Regular Trash Disposal: Solid waste, including the pure compound and contaminated labware, must not be placed in the regular trash.[6] This prevents the potential exposure of non-laboratory personnel and avoids environmental contamination through landfill leaching.

• Segregation is Key: All waste streams must be meticulously segregated. Chemically incompatible substances must never be mixed in the same waste container.[7] All materials that have come into contact with the compound are considered contaminated and must be disposed of as hazardous waste.[7][8]

Part 2: Procedural Guide to Disposal

This protocol outlines the end-to-end process, from the moment waste is generated to its final collection.

Step 1: Immediate Waste Segregation at the Point of Generation

Proper disposal begins in the fume hood or on the lab bench. Prepare designated and properly labeled waste containers before starting your experiment.

• Solid Waste:

  • Pure Compound/Excess Reagent: Collect any unused or expired powder in a dedicated, sealed container clearly labeled with the full chemical name.

  • Contaminated Disposables: All items such as gloves, weigh boats, pipette tips, and absorbent pads that have come into contact with the compound must be collected in a designated, lined container.[7][8] This container should be clearly marked as "Hazardous Waste: Contaminated Debris."

• Liquid Waste:

  • Reaction Mixtures & Solvents: Collect all liquid waste containing the compound in a dedicated, leak-proof, and chemically compatible container (e.g., glass or polyethylene).[6]

  • Do not mix aqueous waste with organic solvent waste unless the protocol specifically requires it and they are compatible.

Step 2: Waste Containerization and Labeling

Proper containerization and labeling are mandated by law and are crucial for safety.

• Select Appropriate Containers:

  • Use containers that are in good condition, compatible with the waste, and have tight-fitting lids.[9][10]

  • For sharps (needles, blades), always use a designated, puncture-proof sharps container labeled for chemotherapeutic or cytotoxic waste.[6]

• Apply Hazardous Waste Labels:

  • As soon as you begin accumulating waste in a container, affix a hazardous waste label.

  • The label must include:

    • The full chemical name: "2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol" and any solvents present.

    • The words "Hazardous Waste."

    • An accurate indication of the hazards (e.g., "Toxic," "Irritant").

    • The date accumulation started.

Step 3: Interim Storage in the Laboratory

• Secure Storage Location: Store waste containers in a designated satellite accumulation area within the lab. This should be at or near the point of generation.

• Secondary Containment: Place waste containers in a secondary containment bin or tray to contain any potential leaks or spills.

• Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except when adding waste.[9] This prevents the release of vapors and reduces the risk of spills.

Step 4: Final Disposal and Collection

• Contact EHS: When a waste container is approximately 75% full, arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[6]

• Professional Disposal: The ultimate disposal of this compound will be handled by a professional service, typically through high-temperature incineration at a licensed facility.[9] This is the most effective method for destroying complex organic molecules and ensuring they do not enter the environment.

Part 3: Spill and Emergency Procedures

• Evacuate and Alert: If a significant spill occurs, alert personnel in the immediate area and evacuate if necessary.

• Don Appropriate PPE: At a minimum, wear double chemotherapy-grade gloves, a lab coat, and safety glasses.[8]

• Contain the Spill: For liquid spills, use absorbent pads to wipe up the material.[11] For solid spills, gently cover with absorbent material and carefully collect it. Avoid creating dust.

• Clean the Area: After removing the bulk of the spill, decontaminate the area with a detergent solution, followed by clean water.[11]

• Dispose of Cleanup Materials: All materials used for cleanup (pads, gloves, etc.) are considered hazardous waste and must be disposed of in the designated solid waste container.[11]

Summary of Key Information

Parameter	Guideline	Rationale & Source
Hazard Class	Assumed Biologically Active, Potentially Cytotoxic/Antineoplastic	Based on the known activities of the oxazolopyrimidine class.[1][3]
Primary Disposal Route	Licensed Hazardous Waste Contractor (via EHS)	Ensures regulatory compliance and complete destruction of the hazardous material.[9][12]
PPE Requirement	Nitrile Gloves (double-gloving recommended), Safety Glasses, Lab Coat	To prevent skin and eye contact with a potentially hazardous compound.[8][12]
Incompatible Materials	Strong Oxidizing Agents, Strong Acids	To prevent vigorous or exothermic reactions in a waste container.[10]
Acceptable Containers	Solid Waste: Lined, sealed container. Liquid Waste: Glass or Polyethylene Jerrican.	Must be chemically compatible, leak-proof, and sealable to prevent exposure.[6][10]
Prohibited Actions	DO NOT dispose of down the drain. DO NOT dispose of in regular trash.	Prevents environmental contamination and exposure risks.[5][6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of waste generated from work with 2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol.

Caption: Workflow for the safe disposal of 2-Methyl(1,3)oxazolo(5,4-d)pyrimidin-7-ol.

References

• Columbia University. Safe Handling and Disposal of Antineoplastic and Other Drugs. Retrieved from [Link]

• University of Pittsburgh. CHEMOTHERAPEUTIC- ANTINEOPLASTIC WASTE DISPOSAL. (2022-04-04). Retrieved from [Link]

• German Institute for Medical Mission (Difaem) and Ecumenical Pharmaceutical Network (EPN). A safety and chemical disposal guideline for Minilab users. Retrieved from [Link]

• University of Wyoming. Group of Chemicals SOP Example Antineoplastic Administration, Handling & Disposal. Retrieved from [Link]

• eviQ. 188-Safe handling and waste management of hazardous drugs. Retrieved from [Link]

• University College London (UCL). Code of Practice for Disposal of Hazardous and Non-Hazardous Waste. Retrieved from [Link]

• Chemcia Scientific, LLC. MATERIAL SAFETY DATA SHEET - Oxazolo[4,5-b]pyridine. Retrieved from [Link]

• Chemos GmbH & Co.KG. Safety Data Sheet: Pyrimidine 98%. Retrieved from [Link]

• Gąsiorowska, J. et al. (2022). New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity Research. National Center for Biotechnology Information (PMC - NIH). Retrieved from [Link]

• Sochacka-Ćwikła, A., & Mączyński, M. (2025). Oxazolo[5,4-d]pyrimidines as Anticancer Agents: A Comprehensive Review of the Literature Focusing on SAR Analysis. MDPI. Retrieved from [Link]

• Chemistry For Everyone. (2025). What Regulations Govern Hazardous Waste Management? YouTube. Retrieved from [Link]

• C&EN. (2024). C&EN Uncovered: Solvent Waste Levels, EPA Regulations, and Disposal. YouTube. Retrieved from [Link]

• Electronic Code of Federal Regulations (eCFR). Title 40 of the CFR -- Protection of Environment. Retrieved from [Link]

• CountyOffice.org. (2024). The Federal EPA Hazardous Waste Regulations Are Found Where? Retrieved from [Link]

• Gąsiorowska, J. et al. (2018). Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4-d]Pyrimidine Derivatives. MDPI. Retrieved from [Link]

• MRSC. (2026). Got Waste? What to Know About the New System for Annual Dangerous Waste Reports Due March 1. Retrieved from [Link]

• Pilyo, S.G. et al. (2026). Synthesis and anticancer activity of 2,5-diaryl-oxazolo[5,4-d]pyrimidin-7-amines and corresponding amides. ResearchGate. Retrieved from [Link]

• Sochacka-Ćwikła, A., & Mączyński, M. (2025). Oxazolo[5,4-d]pyrimidines as Anticancer Agents: A Comprehensive Review of the Literature Focusing on SAR Analysis. PubMed. Retrieved from [Link]

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